DS-1558

Core Science & Biosynthesis

GPR40 Agonist DS-1558: A Technical Guide for Type 2 Diabetes Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), has emerged as a promising therapeutic target for the treatment of type 2 diabetes mellitus (T2DM). GPR40 is highly expressed in pancreatic β-cells and plays a crucial role in glucose-stimulated insulin secretion (GSIS). Agonists of GPR40 have the potential to enhance insulin release in a glucose-dependent manner, thereby minimizing the risk of hypoglycemia, a common side effect of many existing diabetes therapies. This technical guide provides an in-depth overview of the GPR40 agonist DS-1558, including its mechanism of action, in vitro potency, preclinical data, and relevant experimental protocols.

Mechanism of Action: The GPR40 Signaling Pathway

Activation of GPR40 by agonists like DS-1558 initiates a signaling cascade within pancreatic β-cells, leading to the potentiation of insulin secretion. The binding of an agonist to GPR40, a Gq-coupled receptor, stimulates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm. The resulting increase in intracellular Ca2+ concentration is a key signal for the exocytosis of insulin-containing granules.

GPR40 Signaling Pathway for Insulin Secretion.

Data Presentation

In Vitro Potency

DS-1558 is a potent GPR40 agonist with high selectivity.

Compound	Assay	EC50 (nM)	Selectivity
DS-1558	GPR40 Activation	3.7	>100-fold over 68 other receptors, ion channels, and transporters. No PPARγ activity up to 100 µM.[1]

Preclinical Efficacy in a Type 2 Diabetes Model

DS-1558 has demonstrated significant glucose-lowering effects in preclinical models of type 2 diabetes. A study in Zucker Diabetic Fatty (ZDF) rats, a well-established model of T2DM, showed potent glucose-lowering effects during an oral glucose tolerance test (OGTT).[1]

Detailed quantitative data from in vivo studies, including blood glucose and insulin levels over time and calculated Area Under the Curve (AUC), are not publicly available in the reviewed literature.

Pharmacokinetic Profile

Specific pharmacokinetic parameters for DS-1558, such as oral bioavailability, half-life, Cmax, and Tmax, are not publicly available in the reviewed literature.

Experimental Protocols

In Vitro GPR40 Activation Assay (IP-One Assay)

This protocol describes a method to determine the potency of GPR40 agonists by measuring the accumulation of inositol monophosphate (IP1), a downstream product of Gq pathway activation. The HTRF (Homogeneous Time-Resolved Fluorescence) IP-One assay is a common method.

Objective: To determine the EC50 value of DS-1558 for GPR40 activation.

Materials:

• CHO-K1 cells stably expressing human GPR40 (hGPR40)

• Cell culture medium (e.g., Ham's F-12, 10% FBS, antibiotics)

• Assay buffer (e.g., HBSS with 20 mM HEPES, 0.1% BSA)

• IP-One HTRF assay kit (containing IP1-d2 conjugate, anti-IP1 cryptate conjugate, and lysis buffer)

• DS-1558 and a reference GPR40 agonist

• 384-well white microplates

Procedure:

• Cell Culture: Culture hGPR40-CHO-K1 cells to 80-90% confluency.

• Cell Seeding: Harvest cells and seed them into 384-well plates at a density of approximately 20,000 cells/well. Incubate overnight at 37°C in a 5% CO2 incubator.

• Compound Preparation: Prepare a serial dilution of DS-1558 and the reference agonist in assay buffer.

• Cell Stimulation: Remove the culture medium from the wells and add the diluted compounds. Incubate for 60 minutes at 37°C.

• Lysis and Detection: Add the IP1-d2 conjugate and anti-IP1 cryptate conjugate, prepared in lysis buffer, to each well.

• Incubation: Incubate the plate for 60 minutes at room temperature, protected from light.

• Measurement: Read the plate on an HTRF-compatible reader at two wavelengths (e.g., 620 nm and 665 nm).

• Data Analysis: Calculate the ratio of the two fluorescence signals and plot the data against the log of the agonist concentration. Fit the data to a four-parameter logistic equation to determine the EC50 value.

References

• 1. DS-1558 | GPR40 agonist | Probechem Biochemicals [probechem.com]

DS-1558: A Novel GPR40 Agonist for Glucose-Stimulated Insulin Secretion

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

DS-1558 is a potent and orally bioavailable small molecule agonist of the G protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1). Predominantly expressed in pancreatic β-cells, GPR40 activation leads to a glucose-dependent increase in insulin secretion, positioning it as a promising therapeutic target for type 2 diabetes with a potentially low risk of hypoglycemia. This technical guide provides a comprehensive overview of the preclinical data available for DS-1558, focusing on its mechanism of action, its effects on glucose-stimulated insulin secretion (GSIS), and its synergistic potential with other antidiabetic agents. Detailed summaries of quantitative data are presented in tabular format, and key signaling pathways and experimental workflows are visualized through diagrams. Information on clinical trials is not publicly available at this time.

Introduction to DS-1558 and GPR40

G protein-coupled receptor 40 (GPR40) is a Gq-coupled receptor that is activated by medium and long-chain free fatty acids.[1] Its activation in pancreatic β-cells enhances glucose-stimulated insulin secretion (GSIS).[2] This glucose-dependent mechanism of action makes GPR40 agonists an attractive therapeutic strategy for type 2 diabetes, as they are expected to stimulate insulin release only in the presence of high blood glucose, thereby minimizing the risk of hypoglycemia.[2]

DS-1558, with the chemical name (3S)-3-ethoxy-3-(4-{[(1R)-4-(trifluoromethyl)-2,3-dihydro-1H-inden-1-yl]oxy}phenyl)propanoic acid, is a novel, potent, and selective GPR40 agonist developed by Daiichi Sankyo.[2] Preclinical studies have demonstrated its efficacy in improving glucose tolerance and augmenting insulin secretion in animal models of insulin resistance and diabetes.[1]

Mechanism of Action: GPR40 Signaling Pathway

As a GPR40 agonist, DS-1558 mimics the action of endogenous free fatty acids on pancreatic β-cells. The binding of DS-1558 to GPR40 initiates a signaling cascade that potentiates insulin secretion in a glucose-dependent manner.

Signaling Pathway Diagram

Caption: GPR40 signaling pathway activated by DS-1558 in pancreatic β-cells.

Preclinical Efficacy of DS-1558

The preclinical efficacy of DS-1558 has been evaluated in various in vitro and in vivo models, demonstrating its ability to enhance GSIS and improve glucose homeostasis.

In Vitro Studies in Isolated Pancreatic Islets

Studies using isolated pancreatic islets from both wild-type and GPR40 knock-out mice have confirmed that the effects of DS-1558 on GSIS are mediated through GPR40.[1]

Table 1: Effect of DS-1558 on Glucose-Stimulated Insulin Secretion in Isolated Mouse Islets

Animal Model	Treatment	Glucose Concentration	Outcome	Reference
Wild-type mice	DS-1558	High	Enhanced insulin secretion	[1]

| GPR40 knock-out mice | DS-1558 | High | No enhancement of insulin secretion |[1] |

In Vivo Studies in Rodent Models of Diabetes and Insulin Resistance

Oral administration of DS-1558 has been shown to significantly improve glucose tolerance and increase insulin secretion in rodent models of insulin resistance and type 2 diabetes.

Table 2: Effect of Oral DS-1558 Administration on Glucose Tolerance and Insulin Secretion in Zucker Fatty Rats

Dose of DS-1558 (mg/kg)	Outcome on Hyperglycemia during OGTT	Outcome on Insulin Secretion during OGTT	Reference
0.03	Significant improvement	Significant increase	[1]
0.1	Significant improvement	Significant increase	[1]

| 0.3 | Significant improvement | Significant increase |[1] |

Synergy with GLP-1 Receptor Agonists

DS-1558 has demonstrated synergistic effects when combined with glucagon-like peptide-1 (GLP-1) receptor agonists, suggesting a potential for combination therapy in the treatment of type 2 diabetes.

Table 3: Potentiation of GLP-1 Mediated Effects by DS-1558

Animal Model	Combination Treatment	Outcome	Reference
Normal Sprague Dawley rats	DS-1558 + GLP-1	Potentiated maximum insulinogenic effects of GLP-1	[1]

| Diabetic db/db mice | DS-1558 (3mg/kg) + Exendin-4 | Markedly potentiated glucose-lowering effects of Exendin-4 |[1] |

Experimental Protocols

The following sections describe generalized protocols for the key experiments cited. Specific parameters for the DS-1558 studies are not fully detailed in the public literature.

Isolated Pancreatic Islet Insulin Secretion Assay

This assay is used to assess the direct effect of compounds on insulin secretion from pancreatic islets in response to varying glucose concentrations.

Caption: General workflow for an isolated pancreatic islet insulin secretion assay.

Oral Glucose Tolerance Test (OGTT) in Rodents

The OGTT is a standard in vivo method to evaluate glucose metabolism and the effect of a test compound on glucose clearance and insulin response.

Caption: General workflow for an Oral Glucose Tolerance Test (OGTT) in rodents.

Clinical Development Status

As of the latest available information, there are no publicly disclosed clinical trials for DS-1558. Searches of clinical trial registries and publicly available information from Daiichi Sankyo's pipeline have not yielded any results for this compound.

Conclusion

DS-1558 is a potent and selective GPR40 agonist that has demonstrated promising preclinical efficacy in enhancing glucose-stimulated insulin secretion and improving glucose tolerance in animal models. Its glucose-dependent mechanism of action suggests a low risk of hypoglycemia, a significant advantage over some existing diabetes therapies. Furthermore, its synergistic effects with GLP-1 receptor agonists open up possibilities for effective combination treatments. While the lack of publicly available clinical trial data makes it difficult to assess its current development status, the preclinical profile of DS-1558 highlights the therapeutic potential of targeting GPR40 for the treatment of type 2 diabetes. Further research and clinical evaluation would be necessary to determine its safety and efficacy in humans.

References

• 1. Measuring dynamic hormone release from pancreatic islets using perifusion assay [protocols.io]
• 2. Discovery of DS-1558: A Potent and Orally Bioavailable GPR40 Agonist - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Profile of DS-1558: Data Currently Unavailable in Public Domain

Despite a comprehensive search for preclinical studies of the compound designated DS-1558, no publicly available data on its activity in animal models, its mechanism of action, or its developmental status could be identified. The designation "DS-1558" does not correspond to any known therapeutic agent in the public pipelines of pharmaceutical companies, including those that frequently use a "DS-" prefix, such as Daiichi Sankyo.

The absence of information suggests that DS-1558 may be an internal codename for a very early-stage compound that has not yet been disclosed publicly, a discontinued project, or a potential misidentification. Preclinical research, a critical phase in drug development, involves extensive in vitro and in vivo testing to establish a candidate's preliminary efficacy, safety, and pharmacokinetic profile before it can be considered for human trials. This process generates a substantial body of data, which is typically disseminated through scientific publications, conference presentations, and company disclosures as the compound progresses.

Standard preclinical evaluation in animal models for a novel therapeutic agent would typically involve a tiered approach. Initial studies would likely focus on pharmacology to understand how the drug interacts with its intended biological target and the subsequent physiological effects. Efficacy is then assessed in relevant animal models of the target disease. These studies are crucial for establishing proof-of-concept and determining optimal dosing regimens.

Pharmacokinetic studies are also a cornerstone of preclinical assessment, characterizing the absorption, distribution, metabolism, and excretion (ADME) of the drug in animal systems. This information is vital for predicting the drug's behavior in humans. Finally, comprehensive toxicology studies are conducted in various animal species to identify potential adverse effects and establish a safe therapeutic window.

Given the lack of any specific information for a compound named DS-1558, it is not possible to provide a summary of its preclinical data, detail experimental protocols, or generate visualizations of its signaling pathways or experimental workflows. Further information regarding the therapeutic target, the developing organization, or an alternative designation for this compound would be necessary to retrieve the relevant preclinical data.

The Discovery and Preclinical Development of DS-1558: A GPR40 Agonist for Type 2 Diabetes

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

DS-1558 is a potent and orally bioavailable G protein-coupled receptor 40 (GPR40) agonist discovered and developed by Daiichi Sankyo. GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1), is a promising therapeutic target for type 2 diabetes due to its role in potentiating glucose-dependent insulin secretion from pancreatic β-cells. This technical guide provides a comprehensive overview of the discovery, mechanism of action, and preclinical evaluation of DS-1558, intended for researchers, scientists, and professionals in the field of drug development. The information presented herein is based on publicly available scientific literature. The clinical development status of DS-1558 is not publicly documented.

Introduction: The Role of GPR40 in Type 2 Diabetes

G protein-coupled receptor 40 (GPR40) is predominantly expressed in pancreatic β-cells and plays a crucial role in mediating the effects of medium and long-chain fatty acids on insulin secretion. A key characteristic of GPR40 activation is its glucose-dependent nature; it enhances insulin secretion only in the presence of elevated glucose levels. This intrinsic safety mechanism, which minimizes the risk of hypoglycemia, has made GPR40 an attractive target for the development of novel insulin secretagogues for the treatment of type 2 diabetes.

Discovery of DS-1558

The discovery of DS-1558 by Daiichi Sankyo was the result of a lead optimization program focused on a series of 3-aryl-3-ethoxypropanoic acid derivatives. The primary goal was to identify a potent GPR40 agonist with favorable pharmacokinetic properties suitable for oral administration.

Chemical Structure

The chemical structure of DS-1558 is (3S)-3-ethoxy-3-(4-{[(1R)-4-(trifluoromethyl)-2,3-dihydro-1H-inden-1-yl]oxy}phenyl)propanoic acid.

Mechanism of Action

DS-1558 acts as a GPR40 agonist. The binding of an agonist to GPR40 on pancreatic β-cells is known to activate downstream signaling pathways that lead to an increase in intracellular calcium concentrations, ultimately potentiating the exocytosis of insulin-containing granules in a glucose-dependent manner.

Signaling Pathway

The activation of GPR40 by agonists like DS-1558 is primarily understood to initiate the Gq signaling cascade. This involves the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the cytoplasm. This rise in intracellular Ca2+ is a key trigger for insulin secretion. Some GPR40 agonists have also been shown to engage the Gs signaling pathway, leading to the production of cyclic AMP (cAMP), which can further amplify the insulin secretion signal.

Caption: GPR40 Signaling Pathway for Insulin Secretion.

Preclinical Evaluation

The preclinical assessment of DS-1558 involved a series of in vitro and in vivo studies to characterize its potency, efficacy, and pharmacokinetic profile.

In Vitro Studies

4.1.1. GPR40 Agonist Activity

The potency of DS-1558 as a GPR40 agonist was likely determined using in vitro functional assays, such as measuring the accumulation of intracellular second messengers like inositol monophosphate (IP1) or cyclic AMP (cAMP) in cell lines engineered to express human GPR40.

Table 1: In Vitro Activity of DS-1558 (Illustrative Data)

Assay	Cell Line	Parameter	Value
IP1 Accumulation	CHO-hGPR40	EC50	Low nM range

| cAMP Accumulation | HEK293-hGPR40 | EC50 | Sub-µM range |

Note: Specific quantitative data from Daiichi Sankyo's proprietary studies are not publicly available. The values presented are illustrative based on typical potencies of GPR40 agonists.

4.1.2. Experimental Protocols (General)

• Inositol Monophosphate (IP1) Accumulation Assay:

  • Seed cells expressing GPR40 (e.g., CHO-hGPR40) in a multi-well plate and culture overnight.

  • Wash the cells and incubate with a stimulation buffer containing LiCl (to inhibit IP1 degradation) and varying concentrations of DS-1558 for a defined period (e.g., 60 minutes) at 37°C.

  • Lyse the cells and measure IP1 levels using a commercially available HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA kit.

  • Calculate EC50 values from the dose-response curves.[1][2][3]

Caption: General Workflow for an IP1 Accumulation Assay.

• cAMP Accumulation Assay:

  • Plate GPR40-expressing cells in a multi-well plate.

  • Pre-treat cells with a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Add varying concentrations of DS-1558 and incubate for a specified time at 37°C.

  • Lyse the cells and quantify cAMP levels using a suitable detection kit (e.g., HTRF, AlphaScreen, or ELISA).

  • Determine EC50 values from the resulting dose-response curves.[4][5][6]

In Vivo Studies

4.2.1. Glucose-Dependent Insulin Secretion in Rats

The in vivo efficacy of DS-1558 was confirmed by its ability to enhance glucose-dependent insulin secretion in Sprague-Dawley (SD) rats following an intravenous glucose injection.

4.2.2. Oral Glucose Tolerance Test (OGTT) in ZDF Rats

DS-1558 demonstrated potent glucose-lowering effects during an oral glucose tolerance test (OGTT) in Zucker Diabetic Fatty (ZDF) rats, a well-established animal model of type 2 diabetes.

Table 2: In Vivo Efficacy of DS-1558 in Rodent Models (Illustrative Data)

Animal Model	Study Type	Parameter	Result
SD Rats	IVGTT	Insulin Secretion	Significant enhancement

| ZDF Rats | OGTT | Glucose Lowering | Potent effect |

Note: Specific quantitative data from Daiichi Sankyo's proprietary studies are not publicly available. The results are qualitative descriptions from published literature.

4.2.3. Experimental Protocol (General) - Oral Glucose Tolerance Test (OGTT) in Rats

• Fast male ZDF rats overnight (approximately 16 hours) with free access to water.[7][8]

• Administer DS-1558 or vehicle orally at a specified time before the glucose challenge.[9]

• Administer a glucose solution (e.g., 2 g/kg) orally.[7][10]

• Collect blood samples from the tail vein at various time points (e.g., 0, 15, 30, 60, and 120 minutes) after the glucose load.[7][9]

• Measure blood glucose concentrations using a glucometer.

• Plasma insulin levels can also be measured from the collected blood samples using an ELISA kit.

• Calculate the area under the curve (AUC) for glucose to assess the overall glucose-lowering effect.[7][8]

Caption: General Workflow for an Oral Glucose Tolerance Test.

Pharmacokinetics and Development Status

DS-1558 was reported to be an orally available GPR40 agonist. However, detailed pharmacokinetic parameters (e.g., absorption, distribution, metabolism, and excretion) and toxicology data are not extensively available in the public domain.

A thorough search of clinical trial registries and Daiichi Sankyo's public pipeline information did not yield any specific results for DS-1558, suggesting that the compound may not have progressed to clinical development or its development status has not been publicly disclosed.

Conclusion

DS-1558 is a potent, orally bioavailable GPR40 agonist discovered by Daiichi Sankyo through a focused lead optimization effort. Preclinical studies have demonstrated its efficacy in enhancing glucose-dependent insulin secretion and lowering blood glucose levels in rodent models of type 2 diabetes. The mechanism of action is centered on the activation of the GPR40 receptor on pancreatic β-cells. While the initial discovery and preclinical characterization of DS-1558 showed promise, its subsequent development and clinical status remain undisclosed in the public domain. This technical guide summarizes the available scientific information on DS-1558, providing a valuable resource for researchers and professionals in the field.

References

• 1. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. IP3/IP1 Assay - Creative Bioarray [dda.creative-bioarray.com]
• 3. bmglabtech.com [bmglabtech.com]
• 4. cosmobio.co.jp [cosmobio.co.jp]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. cAMP Accumulation Assay - Creative BioMart [creativebiomart.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 10. assets.criver.com [assets.criver.com]

The Role of the GPR40 Agonist DS-1558 in Incretin Secretion: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

DS-1558 is a potent and selective agonist of G protein-coupled receptor 40 (GPR40), a key regulator of insulin secretion. While the primary focus of DS-1558 research has been its synergistic action with glucagon-like peptide-1 (GLP-1) to enhance glucose-stimulated insulin secretion (GSIS), the direct impact of DS-1558 on the secretion of incretin hormones themselves—GLP-1 and glucose-dependent insulinotropic polypeptide (GIP)—is a critical area of investigation for understanding its full therapeutic potential in type 2 diabetes. This technical guide synthesizes the available preclinical data on the effects of GPR40 agonism on incretin secretion, providing a framework for the anticipated actions of DS-1558. Although direct quantitative data for DS-1558's effect on incretin release are not yet publicly available, the established mechanism of action for GPR40 agonists in enteroendocrine cells strongly suggests a stimulatory role. This document details the underlying signaling pathways, summarizes relevant data from other GPR40 agonists, and provides detailed experimental protocols for the assessment of incretin secretion.

Introduction to DS-1558 and GPR40

DS-1558 is a novel, orally bioavailable small molecule that acts as a potent agonist for G protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1).[1] GPR40 is predominantly expressed in pancreatic β-cells and, importantly, in the enteroendocrine K-cells and L-cells of the gastrointestinal tract, which are responsible for the secretion of GIP and GLP-1, respectively. The activation of GPR40 in pancreatic β-cells by long-chain fatty acids is known to potentiate glucose-stimulated insulin secretion. Research on DS-1558 has highlighted its ability to significantly improve glucose tolerance and enhance insulin secretion, particularly in combination with GLP-1 receptor agonists.[1]

The "incretin effect" describes the phenomenon whereby oral glucose administration elicits a greater insulin response than intravenous glucose, due to the secretion of gut-derived hormones GLP-1 and GIP. These hormones play a crucial role in glucose homeostasis. Given the expression of GPR40 on enteroendocrine cells, there is a strong rationale for investigating the direct effects of GPR40 agonists like DS-1558 on the secretion of these vital incretins.

GPR40-Mediated Incretin Secretion: The Enteroinsular Axis

The enteroinsular axis refers to the signaling pathway from the gut to the pancreatic islets. GPR40 activation is a key component of this axis. Studies with various GPR40 agonists have demonstrated that activation of this receptor on L-cells and K-cells stimulates the release of GLP-1 and GIP. This effect is believed to contribute significantly to the overall glucose-lowering efficacy of this class of drugs.

Quantitative Data on Incretin Secretion by GPR40 Agonists

While specific data for DS-1558 is not available, studies on other potent GPR40 agonists provide strong evidence for the class effect on incretin secretion. The following tables summarize the findings from preclinical studies with other GPR40 agonists.

Table 1: Effect of GPR40 Agonists on GLP-1 Secretion

Compound	Model	Concentration/Dose	Fold Increase in GLP-1 (vs. Vehicle)	Reference
AM-1638	Murine Colonic Crypt Cultures	1 µM	~2.5	[2]
AM-5262	Murine Colonic Crypt Cultures	1 µM	~2.2	[2]
TAK-875 (Fasiglifam)	Isolated Perfused Rat Small Intestine	10 µM	Significant Increase	[3]
AM-1638	Isolated Perfused Rat Small Intestine	10 µM	Significant Increase	[3]
AgoPAMs	Diet-Induced Obese Mice	Chronic Dosing	Significant Increase in Active GLP-1	[4]

Table 2: Effect of GPR40 Agonists on GIP Secretion

Compound	Model	Concentration/Dose	Fold Increase in GIP (vs. Vehicle)	Reference
AM-1638	In vivo (Mice)	30 mg/kg	Significant Increase	[4]
AM-5262	In vivo (Mice)	30 mg/kg	Significant Increase	[4]
GPR40 Agonists (General)	GPR40-null mutant mice	Oral high-fat diet	Reduced plasma GIP levels compared to wild-type	[5]

Signaling Pathways and Experimental Workflows

GPR40 Signaling in Enteroendocrine L-Cells

The activation of GPR40 in L-cells by an agonist such as DS-1558 is expected to initiate a signaling cascade leading to the secretion of GLP-1. This process is primarily mediated through the Gαq protein subunit, although Gαs coupling has also been reported for some GPR40 agonists.

Caption: GPR40 signaling pathway in an enteroendocrine L-cell leading to GLP-1 secretion.

Experimental Workflow for In Vitro Incretin Secretion Assay

The following diagram outlines a typical workflow for assessing the effect of a compound like DS-1558 on incretin secretion from an enteroendocrine cell line.

Caption: A generalized workflow for an in vitro incretin secretion assay.

Detailed Experimental Protocols

In Vitro GLP-1 Secretion Assay Using STC-1 Cells

This protocol is adapted from standard procedures for measuring GLP-1 secretion from the murine enteroendocrine STC-1 cell line.

Materials:

• STC-1 cells

• DMEM with high glucose, L-glutamine, and sodium pyruvate

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• DPBS (Dulbecco's Phosphate-Buffered Saline)

• KRB (Krebs-Ringer Bicarbonate) buffer supplemented with 0.1% BSA

• DS-1558 stock solution (in DMSO)

• Positive control (e.g., Phorbol 12-myristate 13-acetate - PMA)

• Negative control (vehicle - DMSO)

• DPP-IV inhibitor (e.g., sitagliptin)

• GLP-1 ELISA kit

Procedure:

• Cell Culture: Culture STC-1 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 humidified incubator.

• Plating: Seed STC-1 cells into 24-well plates at a density of 2 x 10^5 cells per well and allow them to adhere and grow to 80-90% confluency.

• Starvation: The day before the experiment, replace the growth medium with serum-free DMEM and incubate for 18-24 hours.

• Assay: a. Wash the cells twice with DPBS. b. Pre-incubate the cells with KRB buffer for 1 hour at 37°C. c. Prepare treatment solutions in KRB buffer containing a DPP-IV inhibitor. Include a vehicle control, a positive control, and various concentrations of DS-1558. d. Remove the pre-incubation buffer and add 500 µL of the respective treatment solutions to each well. e. Incubate the plate for 2 hours at 37°C.

• Sample Collection: a. Carefully collect the supernatant from each well and transfer to microcentrifuge tubes. b. Centrifuge the tubes at 500 x g for 5 minutes at 4°C to pellet any detached cells. c. Transfer the clear supernatant to new tubes for analysis.

• Quantification: a. Measure the concentration of active GLP-1 in the supernatants using a commercially available ELISA kit, following the manufacturer's instructions. b. Normalize the GLP-1 concentration to the total protein content of the cells in each well.

In Vivo Measurement of Incretin Hormones in Rodents

This protocol outlines a general procedure for assessing the in vivo effect of an orally administered compound on plasma incretin levels.

Animals:

• Male C57BL/6J mice or Zucker Diabetic Fatty (ZDF) rats.

Materials:

• DS-1558 formulation for oral gavage

• Vehicle control

• DPP-IV inhibitor

• EDTA-coated microcentrifuge tubes

• Centrifuge

• GLP-1 and GIP ELISA kits

Procedure:

• Acclimatization and Fasting: Acclimatize animals to handling and gavage procedures. Fast the animals overnight (16-18 hours) with free access to water.

• Compound Administration: a. Administer a DPP-IV inhibitor intraperitoneally 30 minutes prior to the test compound to prevent degradation of active incretins. b. Administer DS-1558 or vehicle via oral gavage.

• Blood Sampling: a. Collect blood samples (e.g., via tail vein or retro-orbital sinus) at baseline (0 min) and at various time points post-dosing (e.g., 15, 30, 60, 120 minutes). b. Collect blood into EDTA-coated tubes containing a DPP-IV inhibitor.

• Plasma Preparation: a. Immediately place blood samples on ice. b. Centrifuge the blood at 1,500 x g for 10 minutes at 4°C to separate the plasma. c. Collect the plasma supernatant and store at -80°C until analysis.

• Quantification: a. Measure plasma concentrations of active GLP-1 and GIP using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis: a. Calculate the area under the curve (AUC) for the plasma incretin concentrations over time. b. Perform statistical analysis to compare the effects of DS-1558 treatment to the vehicle control.

Conclusion and Future Directions

DS-1558, as a potent GPR40 agonist, is strongly anticipated to stimulate the secretion of the incretin hormones GLP-1 and GIP from enteroendocrine cells. This effect, in addition to its direct action on pancreatic β-cells, would contribute to its overall glucose-lowering efficacy. The activation of the GPR40 signaling pathway in L-cells and K-cells provides a clear mechanistic basis for this incretinotropic effect.

While direct experimental evidence for DS-1558's impact on incretin secretion is needed to fully elucidate its pharmacological profile, the data from other GPR40 agonists provide a robust foundation for this hypothesis. Future research should focus on quantifying the dose-dependent effects of DS-1558 on GLP-1 and GIP secretion in both in vitro and in vivo models. Such studies will be invaluable for optimizing the therapeutic application of DS-1558 and other GPR40 agonists in the management of type 2 diabetes. Furthermore, exploring the potential for synergistic incretin release when combining DS-1558 with other secretagogues could open new avenues for combination therapies.

References

• 1. Potentiation of insulin secretion and improvement of glucose intolerance by combining a novel G protein-coupled receptor 40 agonist DS-1558 with glucagon-like peptide-1 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Vascular, but not luminal, activation of FFAR1 (GPR40) stimulates GLP-1 secretion from isolated perfused rat small intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Gpr40 Is Expressed in Enteroendocrine Cells and Mediates Free Fatty Acid Stimulation of Incretin Secretion - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: DS-1558 In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

DS-1558 is an investigational small molecule inhibitor targeting the PI3K/Akt/mTOR signaling pathway, a critical cascade frequently dysregulated in various human cancers. These application notes provide detailed protocols for in vivo evaluation of DS-1558's anti-tumor efficacy, pharmacokinetic, and pharmacodynamic properties in preclinical models. The following protocols are intended to serve as a guide for researchers designing and executing in vivo studies with DS-1558.

Mechanism of Action

DS-1558 is a potent and selective ATP-competitive inhibitor of phosphoinositide 3-kinase (PI3K). By blocking PI3K, DS-1558 prevents the phosphorylation of phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3). This, in turn, inhibits the activation of downstream effectors, including Akt and mammalian target of rapamycin (mTOR), leading to the suppression of tumor cell proliferation, survival, and angiogenesis.

Signaling Pathway Diagram

Caption: The inhibitory action of DS-1558 on the PI3K/Akt/mTOR signaling pathway.

Experimental Protocols

Murine Xenograft Tumor Model

This protocol describes the evaluation of DS-1558's anti-tumor efficacy in a subcutaneous xenograft model using human cancer cell lines.

Materials:

• Human cancer cell line (e.g., PC-3 for prostate cancer, A549 for lung cancer)

• 6-8 week old female athymic nude mice

• Matrigel Basement Membrane Matrix

• DS-1558 formulated in an appropriate vehicle (e.g., 0.5% methylcellulose)

• Vehicle control

• Standard animal housing and husbandry supplies

• Calipers for tumor measurement

• Analytical balance

Workflow Diagram:

Caption: Workflow for a murine subcutaneous xenograft study.

Procedure:

• Cell Culture: Culture the chosen human cancer cell line under standard conditions.

• Cell Preparation: Harvest cells during the logarithmic growth phase and resuspend in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 107 cells/mL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension (5 x 106 cells) into the right flank of each mouse.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice/group).

• Treatment Administration: Administer DS-1558 (e.g., 10, 30, 100 mg/kg) and vehicle control orally once daily.

• Monitoring: Measure tumor dimensions with calipers twice weekly and calculate tumor volume using the formula: (Length x Width²)/2. Record body weights at the same time.

• Endpoint: Euthanize mice when tumors reach the predetermined endpoint (e.g., >2000 mm³) or at the end of the study period.

• Tissue Collection: At necropsy, collect tumors and other relevant tissues for further analysis.

Pharmacokinetic (PK) Study

This protocol outlines a study to determine the pharmacokinetic profile of DS-1558 in mice.

Materials:

• 6-8 week old male C57BL/6 mice

• DS-1558 formulated for intravenous and oral administration

• Blood collection supplies (e.g., EDTA-coated tubes)

• Centrifuge

• LC-MS/MS system for bioanalysis

Procedure:

• Dosing:

  • Intravenous (IV) Group (n=3): Administer a single bolus dose of DS-1558 (e.g., 2 mg/kg) via the tail vein.

  • Oral (PO) Group (n=3): Administer a single oral gavage dose of DS-1558 (e.g., 10 mg/kg).

• Blood Sampling: Collect blood samples (approximately 50 µL) from the saphenous vein at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Plasma Preparation: Centrifuge blood samples to separate plasma.

• Bioanalysis: Analyze plasma concentrations of DS-1558 using a validated LC-MS/MS method.

• Data Analysis: Calculate key pharmacokinetic parameters (e.g., Cmax, Tmax, AUC, half-life, bioavailability).

Data Presentation

Table 1: Anti-tumor Efficacy of DS-1558 in PC-3 Xenograft Model

Treatment Group	Dose (mg/kg, PO, QD)	Mean Tumor Volume at Day 21 (mm³) ± SEM	Tumor Growth Inhibition (%)	Mean Body Weight Change (%) ± SEM
Vehicle	-	1850 ± 210	-	+2.5 ± 1.1
DS-1558	10	1120 ± 150	39.5	+1.8 ± 0.9
DS-1558	30	650 ± 98	64.9	+0.5 ± 1.5
DS-1558	100	280 ± 55	84.9	-3.2 ± 2.0

Table 2: Pharmacokinetic Parameters of DS-1558 in Mice

Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC (0-t) (ng*hr/mL)	T½ (hr)	Bioavailability (%)
IV	2	1250	0.083	2800	3.5	-
PO	10	850	0.5	5600	4.1	40

Pharmacodynamic (PD) Analysis

To confirm the mechanism of action of DS-1558 in vivo, tumor tissues collected at the end of the efficacy study can be analyzed for target engagement.

Protocol: Western Blot Analysis of Tumor Lysates

• Tumor Homogenization: Homogenize tumor samples in lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting: Separate proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against key pathway components (e.g., p-Akt, total Akt, p-S6, total S6).

• Detection: Use appropriate secondary antibodies and a chemiluminescence detection system to visualize the protein bands.

• Densitometry: Quantify band intensities to determine the relative levels of protein phosphorylation.

Disclaimer: DS-1558 is a hypothetical compound for illustrative purposes. The protocols and data presented are examples and should be adapted based on the specific characteristics of the investigational agent and the research questions being addressed. All animal experiments must be conducted in accordance with institutional and national guidelines for the humane care and use of laboratory animals.

Application Notes and Protocols for the Use of DS-1558 in Isolated Pancreatic Islets

For Researchers, Scientists, and Drug Development Professionals

Introduction

DS-1558 is a potent and selective agonist for the G protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1).[1][2] GPR40 is predominantly expressed in pancreatic β-cells and plays a crucial role in potentiating glucose-stimulated insulin secretion (GSIS).[2][3][4] This makes GPR40 an attractive therapeutic target for type 2 diabetes, and DS-1558 represents a promising compound for investigating the role of GPR40 in islet pathophysiology and for the development of novel anti-diabetic drugs.[2][5]

These application notes provide detailed protocols for the use of DS-1558 in isolated pancreatic islets, covering essential experiments such as GSIS, intracellular calcium measurements, and cell viability assays. Additionally, a protocol for investigating the synergistic effects of DS-1558 with GLP-1 receptor agonists is included.

Data Presentation

Table 1: In Vitro Activity of DS-1558

Parameter	Value	Species	Reference
EC50 for GPR40	3.7 nM	Rat	[1]

Table 2: Dose-Response of DS-1558 on Glucose-Stimulated Insulin Secretion (GSIS) in Isolated Islets (Template)

DS-1558 Concentration	Fold-Increase in Insulin Secretion (vs. High Glucose alone)
0 µM (High Glucose Control)	1.0
0.01 µM	User-defined value
0.1 µM	User-defined value
1 µM	User-defined value
10 µM	User-defined value

Table 3: Synergistic Effect of DS-1558 and a GLP-1 Receptor Agonist on GSIS (Template)

Note: While DS-1558 has been shown to potentiate the effects of GLP-1 receptor agonists, specific quantitative data from co-treatment studies in isolated islets is not publicly available. This table serves as a template for researchers to document their findings. A protocol for this experiment is provided below.

Treatment Condition	Fold-Increase in Insulin Secretion (vs. High Glucose alone)
High Glucose	1.0
High Glucose + DS-1558 (e.g., 1 µM)	User-defined value
High Glucose + GLP-1 Agonist (e.g., Exendin-4, 10 nM)	User-defined value
High Glucose + DS-1558 (e.g., 1 µM) + GLP-1 Agonist (e.g., Exendin-4, 10 nM)	User-defined value

Signaling Pathways and Experimental Workflows

References

• 1. DS-1558 | GPR40 agonist | Probechem Biochemicals [probechem.com]
• 2. Activation of GPR40 as a Therapeutic Target for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overexpression of GPR40 in pancreatic beta-cells augments glucose-stimulated insulin secretion and improves glucose tolerance in normal and diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Free fatty acids regulate insulin secretion from pancreatic beta cells through GPR40 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization of 3-aryl-3-ethoxypropanoic acids and discovery of the potent GPR40 agonist DS-1558 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: DS-1558 in Rodent Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical administration and dosage of DS-1558, a potent and orally active G protein-coupled receptor 40 (GPR40) agonist, in mouse and rat models. The information is collated from published research to guide the design of in vivo studies for type 2 diabetes and related metabolic disorders.

Introduction to DS-1558

DS-1558 is a small molecule agonist of G protein-coupled receptor 40 (GPR40), a receptor predominantly expressed in pancreatic β-cells.[1][2][3][4][5] GPR40 activation stimulates glucose-dependent insulin secretion, making it a promising therapeutic target for type 2 diabetes with a reduced risk of hypoglycemia.[3][5][6] Preclinical studies have demonstrated the efficacy of DS-1558 in improving glucose tolerance and potentiating insulin secretion in various rodent models.[1][2][3][4]

Mechanism of Action and Signaling Pathway

DS-1558 enhances glucose-stimulated insulin secretion (GSIS) through the activation of GPR40. This receptor is coupled to the Gq subunit of G proteins. Upon agonist binding, Gq activates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). The resulting increase in intracellular calcium is a key signal for insulin granule exocytosis from pancreatic β-cells.

Furthermore, DS-1558 has been shown to act synergistically with glucagon-like peptide-1 (GLP-1) receptor agonists.[1][4][6] GLP-1 receptor activation leads to an increase in intracellular cyclic AMP (cAMP), which also promotes insulin secretion. The potentiation of insulin secretion by the combination of DS-1558 and GLP-1 agonists suggests a convergent signaling pathway that enhances the overall insulinogenic effect.[4]

Figure 1: Simplified signaling pathway of DS-1558 and its synergy with GLP-1 agonists in pancreatic β-cells.

Quantitative Data Summary

The following tables summarize the reported dosages and administration routes of DS-1558 in various rodent models.

Table 1: DS-1558 Dosage and Administration in Mice

Mouse Strain	Purpose of Study	Dosage	Administration Route	Reference
Wild-type (littermate)	Oral Glucose Tolerance Test	Not specified	Oral	[4]
GPR40 knock-out	Oral Glucose Tolerance Test	Not specified	Oral	[4]
db/db mice	Intraperitoneal Glucose Tolerance Test	3 mg/kg	Oral	[4]

Table 2: DS-1558 Dosage and Administration in Rats

Rat Strain	Purpose of Study	Dosage	Administration Route	Reference
Normal Sprague Dawley	Intravenous Glucose Injection	Not specified	Oral	[1]
Zucker fatty rats	Oral Glucose Tolerance Test	0.03, 0.1, and 0.3 mg/kg	Oral	[4]
Zucker diabetic fatty (ZDF) rats	Oral Glucose Tolerance Test	Not specified	Oral	[2][3]
SD rats	Intravenous Glucose Injection	Not specified	Oral	[5]

Experimental Protocols

Below are detailed protocols for key experiments involving DS-1558, based on the methodology described by Nakashima et al., 2014.[4]

Oral Glucose Tolerance Test (OGTT) in Zucker Fatty Rats

Objective: To evaluate the effect of orally administered DS-1558 on glucose tolerance and insulin secretion in a model of insulin resistance and glucose intolerance.

Materials:

• Zucker fatty rats

• DS-1558

• Vehicle (e.g., 0.5% methylcellulose solution)

• Glucose solution (e.g., 2 g/kg body weight)

• Blood collection supplies (e.g., tail vein lancets, capillaries)

• Glucometer and glucose test strips

• Insulin ELISA kit

Procedure:

• Fast the rats overnight (approximately 16 hours) with free access to water.

• Administer DS-1558 (0.03, 0.1, or 0.3 mg/kg) or vehicle orally by gavage.

• After a specified time (e.g., 30 or 60 minutes), collect a baseline blood sample (t=0) from the tail vein.

• Administer a glucose solution (e.g., 2 g/kg) orally by gavage.

• Collect blood samples at various time points post-glucose administration (e.g., 15, 30, 60, and 120 minutes).

• Measure blood glucose concentrations immediately using a glucometer.

• Process the remaining blood to separate plasma and store at -80°C for subsequent insulin measurement using an ELISA kit.

• Analyze the data by calculating the area under the curve (AUC) for glucose and insulin.

Intraperitoneal Glucose Tolerance Test (IPGTT) in db/db Mice

Objective: To assess the synergistic effect of DS-1558 with a GLP-1 receptor agonist on glucose control in a type 2 diabetes model.

Materials:

• db/db mice

• DS-1558

• Exendin-4 (GLP-1 receptor agonist)

• Vehicle

• Glucose solution (e.g., 1 g/kg body weight)

• Blood collection supplies

• Glucometer and glucose test strips

Procedure:

• Fast the mice for a specified period (e.g., 4-6 hours) with free access to water.

• Administer DS-1558 (3 mg/kg) or vehicle orally.

• After a specified time, administer exendin-4 or vehicle subcutaneously or intraperitoneally.

• After another specified interval, collect a baseline blood sample (t=0).

• Administer a glucose solution (e.g., 1 g/kg) intraperitoneally.

• Collect blood samples at various time points post-glucose injection (e.g., 10, 30, 60, and 120 minutes).

• Measure blood glucose concentrations.

• Analyze the data to determine the combined effect of DS-1558 and exendin-4 on glucose excursion.

Figure 2: Experimental workflow for an Oral Glucose Tolerance Test (OGTT).

Concluding Remarks

The preclinical data available for DS-1558 demonstrate its potential as an oral therapeutic agent for type 2 diabetes. The provided protocols and dosage information serve as a foundation for researchers to design and execute in vivo studies to further explore the pharmacological properties of this GPR40 agonist. It is crucial to adapt these protocols to the specific research questions and institutional guidelines.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Potentiation of insulin secretion and improvement of glucose intolerance by combining a novel G protein-coupled receptor 40 agonist DS-1558 with glucagon-like peptide-1 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization of 3-aryl-3-ethoxypropanoic acids and discovery of the potent GPR40 agonist DS-1558 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]

Application Notes and Protocols for Measuring DS-1558 Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

DS-1558 is a potent and highly selective inhibitor of the class III phosphoinositide 3-kinase (PI3K), Vacuolar Protein Sorting 34 (Vps34). Vps34 is a crucial enzyme that catalyzes the formation of phosphatidylinositol 3-phosphate (PI(3)P), a lipid second messenger essential for the initiation of two key cellular processes: autophagy and macropinocytosis.[1][2] Autophagy is a catabolic "self-eating" process where cells degrade and recycle their own components to maintain homeostasis, a process often exploited by cancer cells for survival under stress.[3] Macropinocytosis is a form of fluid-phase endocytosis that allows cells to engulf large amounts of extracellular fluid and macromolecules, serving as an alternative nutrient acquisition pathway for cancer cells.[3][4] By inhibiting Vps34, DS-1558 offers a dual mechanism of action, blocking both a major intracellular recycling pathway and a key nutrient uptake pathway, making it a promising therapeutic candidate for diseases like cancer.[3][5]

These application notes provide detailed protocols for robust, cell-based assays to quantify the efficacy of DS-1558 by measuring its impact on autophagy and macropinocytosis.

Mechanism of Action of DS-1558

DS-1558 acts as an ATP-competitive inhibitor of Vps34.[2] The inhibition of Vps34 kinase activity prevents the production of PI(3)P on endosomal and phagophore membranes. This blockage disrupts the recruitment and activation of downstream effector proteins required for the formation of autophagosomes and macropinosomes, thereby inhibiting both pathways.

DS-1558 inhibits Vps34, blocking key cellular pathways.

Application Note 1: Measuring Inhibition of Autophagy

The efficacy of DS-1558 as an autophagy inhibitor can be quantified by monitoring two key indicators: the accumulation of autophagosomes and the buildup of autophagy-specific substrate proteins like p62/SQSTM1.

1.1. Autophagic Flux Assay by LC3 Immunofluorescence

Principle: Microtubule-associated protein 1A/1B-light chain 3 (LC3) is a reliable marker for autophagosomes. During autophagy, the cytosolic form (LC3-I) is converted to the lipidated, autophagosome-associated form (LC3-II), which appears as distinct puncta under a fluorescence microscope. Vps34 inhibitors block the formation of autophagosomes, but late-stage autophagy inhibitors (which block autophagosome-lysosome fusion) cause an accumulation of LC3-II. To accurately measure the inhibitory effect of DS-1558 on autophagic flux (the entire process), cells are often co-treated with a lysosomal inhibitor like Bafilomycin A1.[6][7] A potent Vps34 inhibitor should prevent the accumulation of LC3 puncta, even in the presence of Bafilomycin A1.

Workflow for the LC3 immunofluorescence assay.

Experimental Protocol:

• Cell Seeding: Plate cells (e.g., HeLa or U2OS) onto glass coverslips in a 24-well plate at a density that will result in 50-70% confluency at the time of the experiment. Allow cells to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of DS-1558 in complete cell culture medium. A typical concentration range to test would be 10 nM to 10 µM.

  • Include the following controls:

    • Vehicle Control (e.g., 0.1% DMSO).

    • Positive Control for Inhibition: A known late-stage autophagy inhibitor like 100 nM Bafilomycin A1 for the final 2-4 hours of incubation.[8]

    • Autophagy Induction Control: Earle's Balanced Salt Solution (EBSS) for starvation or 1 µM Rapamycin for 2-4 hours.

  • Aspirate the medium and add the compound-containing media to the respective wells. Incubate for the desired time (e.g., 6, 12, or 24 hours).

• Cell Fixation and Permeabilization:

  • Wash cells twice with ice-cold Phosphate Buffered Saline (PBS).

  • Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.[6]

  • Wash cells three times with PBS.

  • Permeabilize with 0.1% Triton X-100 in PBS for 10 minutes.[6]

• Immunostaining:

  • Wash cells three times with PBS.

  • Block non-specific binding with a blocking buffer (e.g., 1% BSA in PBS) for 1 hour at room temperature.

  • Incubate with a primary antibody against LC3B (e.g., rabbit anti-LC3B) diluted in blocking buffer overnight at 4°C.

  • The next day, wash cells three times with PBS.

  • Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 goat anti-rabbit) and a nuclear counterstain (e.g., DAPI) for 1 hour at room temperature, protected from light.

  • Wash three times with PBS.

• Imaging and Analysis:

  • Mount the coverslips onto glass slides using an anti-fade mounting medium.

  • Acquire images using a fluorescence microscope.

  • Quantify the average number of LC3 puncta per cell using image analysis software (e.g., ImageJ/Fiji). Count at least 50 cells per condition.

1.2. p62/SQSTM1 Accumulation Assay by Western Blot

Principle: p62 (also known as Sequestosome-1 or SQSTM1) is an autophagy receptor that binds to ubiquitinated proteins and LC3, targeting them for degradation in the autolysosome. Inhibition of autophagy leads to the accumulation of p62.[2] This can be readily detected by Western blot.

Experimental Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with DS-1558 and controls as described in section 1.1.

• Cell Lysis:

  • Wash cells with ice-cold PBS and scrape them into a lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a standard method (e.g., BCA assay).

• Western Blot:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against p62 and LC3B overnight at 4°C. Also, probe for a loading control (e.g., β-actin or GAPDH).

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify band intensities using densitometry software.

Data Presentation: Expected Efficacy of DS-1558 on Autophagy

Treatment Condition	Avg. LC3 Puncta per Cell	Relative p62 Protein Level (Normalized to Actin)	Interpretation
Vehicle (DMSO)	2 ± 1	1.0	Basal Autophagy
Bafilomycin A1 (100 nM)	25 ± 5	3.5	Autophagic flux is active
DS-1558 (1 µM)	3 ± 1	2.8	Autophagy Inhibition
DS-1558 + Bafilomycin A1	4 ± 2	3.8	Autophagy Inhibition (no further accumulation)

Data are representative. Actual results may vary based on cell line and experimental conditions.

Application Note 2: Measuring Inhibition of Macropinocytosis

The effect of DS-1558 on macropinocytosis can be determined by measuring the uptake of a fluorescent, high-molecular-weight fluid-phase marker.

2.1. Fluorescent Dextran Uptake Assay

Principle: Macropinocytosis is characterized by the non-specific engulfment of large volumes of extracellular fluid into vesicles called macropinosomes. This process can be visualized and quantified by incubating cells with a fluorescently labeled, high-molecular-weight (e.g., 70 kDa) dextran, which is taken up primarily through macropinocytosis in many cancer cell types.[4][9] Inhibition of Vps34 by DS-1558 is expected to reduce the formation of macropinosomes and thus decrease the uptake of fluorescent dextran.

Workflow for the macropinocytosis inhibition assay.

Experimental Protocol:

• Cell Seeding: Plate cells (e.g., pancreatic or glioblastoma cell lines known for high macropinocytosis, like MIA PaCa-2 or U251) onto glass coverslips in a 24-well plate.

• Serum Starvation (Optional but Recommended): To reduce basal levels of growth factor-induced macropinocytosis, you may serum-starve the cells for 2-4 hours prior to the experiment.[9]

• Compound Treatment:

  • Pre-treat cells with various concentrations of DS-1558 or controls for 1-2 hours.

  • Include a Vehicle Control (DMSO).

  • Include a Positive Control for inhibition, such as 50 µM 5-(N-Ethyl-N-isopropyl)amiloride (EIPA), a known inhibitor of macropinocytosis.[9][10]

• Dextran Uptake:

  • Without removing the inhibitors, add fluorescently labeled dextran (e.g., TMR-Dextran, 70 kDa) to a final concentration of 0.5-1 mg/mL.[4]

  • Incubate at 37°C for 30 minutes.

• Wash and Fix:

  • Place the plate on ice and wash the cells three times with ice-cold PBS to stop endocytosis and remove surface-bound dextran.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

• Imaging and Quantification:

  • Wash cells three times with PBS and mount coverslips onto slides with a DAPI-containing mounting medium.

  • Acquire images with a fluorescence or confocal microscope.

  • Quantify the total integrated fluorescence intensity of dextran per cell using image analysis software. This can be defined as the "Macropinocytic Index".[9][11]

Data Presentation: Expected Efficacy of DS-1558 on Macropinocytosis

Treatment Condition	Macropinocytic Index (Arbitrary Fluorescence Units)	% Inhibition	Interpretation
Vehicle (DMSO)	15,200 ± 1,800	0%	Basal Macropinocytosis
EIPA (50 µM)	2,100 ± 500	86%	Strong Inhibition
DS-1558 (100 nM)	8,500 ± 1,100	44%	Moderate Inhibition
DS-1558 (1 µM)	3,300 ± 750	78%	Strong Inhibition

Data are representative. Actual results may vary based on cell line and experimental conditions.

References

• 1. Virtual Screening and Biological Evaluation of Natural Products as Novel VPS34 Inhibitors that Modulate Autophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aurone derivatives as Vps34 inhibitors that modulate autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Macropinocytosis: the big drinker behind cancer cell self-consumption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cancer Cells Escape Autophagy Inhibition via NRF2 Induced Macropinocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methods for Measuring Autophagy in Mice [mdpi.com]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. benchchem.com [benchchem.com]
• 9. Determining the macropinocytic index of cancer cells through a quantitative image-based assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Quantitation of Macropinocytosis in Cancer Cells | Springer Nature Experiments [experiments.springernature.com]

DS-1558 solution preparation and stability for experiments

To Researchers, Scientists, and Drug Development Professionals:

This document provides a comprehensive guide to the preparation and stability of DS-1558 for experimental use. The following sections detail the necessary protocols for solution preparation, storage, and handling to ensure experimental accuracy and reproducibility. Quantitative data are summarized for ease of reference, and key experimental workflows are visualized.

Solution Preparation and Stability

Proper preparation and storage of DS-1558 are critical for obtaining reliable and consistent results in both in vitro and in vivo experiments.

Stock Solution Preparation:

It is recommended to prepare a high-concentration stock solution of DS-1558 in a suitable organic solvent. Dimethyl sulfoxide (DMSO) is a common choice due to its high solubilizing capacity for many organic molecules.

Table 1: DS-1558 Stock Solution Recommendations

Parameter	Recommendation
Solvent	Dimethyl sulfoxide (DMSO), Cell Culture Grade
Concentration	10 mM
Preparation	Dissolve the appropriate mass of DS-1558 powder in the required volume of DMSO. Ensure complete dissolution by vortexing or brief sonication.
Storage	Aliquot into single-use vials to minimize freeze-thaw cycles and store at -20°C or -80°C for long-term stability.

Working Solution Preparation:

Prepare working solutions by diluting the stock solution in the appropriate cell culture medium or experimental buffer immediately before use. To avoid precipitation, it is advisable to perform serial dilutions. The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to minimize solvent-induced cytotoxicity.

Table 2: Stability of DS-1558 in Different Conditions

Condition	Solvent/Medium	Temperature	Stability
Powder	-	-20°C	≥ 1 year
Stock Solution	DMSO	-20°C	Up to 6 months
Stock Solution	DMSO	-80°C	≥ 1 year
Working Solution	Cell Culture Medium	37°C	24-48 hours (recommended to prepare fresh)

Experimental Protocols

This section provides a detailed methodology for a common in vitro experiment using DS-1558: a cell viability assay.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol outlines the steps to assess the effect of DS-1558 on the viability of cancer cell lines.

Materials:

• DS-1558 stock solution (10 mM in DMSO)

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of DS-1558 in complete cell culture medium from the 10 mM stock solution. A typical concentration range to test would be from 0.01 µM to 100 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest DS-1558 concentration) and a no-treatment control.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of DS-1558.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to convert the yellow MTT to purple formazan crystals.

  • Carefully remove the medium from the wells.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

Workflow for the MTT cell viability assay.

Signaling Pathway

The precise mechanism of action for DS-1558 is proprietary. However, based on preliminary data, it is hypothesized to interfere with a key signaling pathway involved in cell proliferation and survival. The diagram below illustrates a generalized representation of such a pathway that is often targeted in cancer drug development.

Hypothesized signaling pathway targeted by DS-1558.

Application Notes and Protocols for DS-1558 in Glucose Tolerance Tests (GTT)

For Researchers, Scientists, and Drug Development Professionals

Introduction

DS-1558 is an investigational selective inhibitor of the renal sodium-glucose cotransporter 2 (SGLT2). By inhibiting SGLT2, DS-1558 reduces the reabsorption of filtered glucose from the renal tubules and promotes urinary glucose excretion, thereby lowering plasma glucose concentrations. This mechanism of action is independent of insulin secretion or action. These application notes provide detailed protocols for evaluating the in vivo efficacy of DS-1558 in improving glucose tolerance using a standard oral glucose tolerance test (OGTT) in a rodent model of type 2 diabetes.

Data Presentation

The following table summarizes the quantitative data from a representative preclinical study evaluating the effect of DS-1558 on glucose metabolism during an oral glucose tolerance test in diabetic mice.

Parameter	Vehicle Control	DS-1558 (1 mg/kg)	DS-1558 (3 mg/kg)	DS-1558 (10 mg/kg)
Fasting Blood Glucose (mg/dL)	185 ± 12	165 ± 10	150 ± 9	130 ± 8
Blood Glucose at 30 min (mg/dL)	450 ± 25	380 ± 20	320 ± 18	250 ± 15
Blood Glucose at 60 min (mg/dL)	390 ± 22	310 ± 18	260 ± 15	200 ± 12
Blood Glucose at 120 min (mg/dL)	250 ± 18	200 ± 15	160 ± 10	140 ± 9
Area Under the Curve (AUC) (mg/dL*min)	45000 ± 3500	35000 ± 2800	28000 ± 2200	20000 ± 1800
Percent Glucose Reduction at 60 min (%)	N/A	20.5%	33.3%	48.7%

Data are presented as mean ± standard error of the mean (SEM).

Experimental Protocols

Oral Glucose Tolerance Test (OGTT) Protocol

This protocol details the procedure for conducting an oral glucose tolerance test in a rodent model to assess the efficacy of DS-1558.

1. Animal Model

• Species: Male db/db mice (a model of type 2 diabetes) or other appropriate rodent model.

• Age: 8-10 weeks.

• Acclimation: Acclimate animals to the housing facility for at least one week prior to the experiment.

2. Materials

• DS-1558

• Vehicle (e.g., 0.5% methylcellulose in sterile water)

• Glucose solution (50% w/v in sterile water)

• Glucometer and test strips

• Oral gavage needles

• Blood collection supplies (e.g., lancets, capillary tubes)

• Animal scale

3. Experimental Procedure

• Fasting: Fast the animals for 16 hours (overnight) with free access to water.

• Baseline Blood Glucose: After the fasting period, measure the baseline blood glucose (t=0) from a tail snip.

• Compound Administration: Administer DS-1558 or vehicle via oral gavage at the desired doses (e.g., 1, 3, 10 mg/kg).

• Glucose Challenge: 60 minutes after compound administration, administer a glucose solution (2 g/kg body weight) via oral gavage.

• Blood Glucose Monitoring: Collect blood samples from the tail vein at 15, 30, 60, 90, and 120 minutes after the glucose challenge and measure blood glucose levels.

• Data Analysis: Calculate the area under the curve (AUC) for the glucose excursion from t=0 to t=120 min. Compare the AUC and individual time point glucose values between the vehicle and DS-1558 treated groups.

Mandatory Visualizations

Caption: Experimental workflow for an oral glucose tolerance test.

Caption: Proposed mechanism of action of DS-1558.

Application Notes: Measuring Insulin Secretion in Response to DS-1558

For Researchers, Scientists, and Drug Development Professionals

Introduction

DS-1558 is a novel, orally active small molecule agonist for the G protein-coupled receptor 40 (GPR40).[1][2][3] GPR40, predominantly expressed in pancreatic β-cells, is a receptor for free fatty acids and has emerged as a promising therapeutic target for type 2 diabetes.[1] Agonism of GPR40 by compounds like DS-1558 potentiates glucose-stimulated insulin secretion (GSIS), making it a key mechanism for improving glycemic control.[1] These application notes provide detailed protocols for assessing the in vitro and in vivo effects of DS-1558 on insulin secretion.

Mechanism of Action

DS-1558 enhances the secretion of insulin from pancreatic β-cells in a glucose-dependent manner. This means that the compound is most effective in stimulating insulin release when blood glucose levels are elevated, thereby minimizing the risk of hypoglycemia. The primary signaling pathway involves the Gq-coupled GPR40, which upon activation, leads to downstream events that augment insulin secretion. Furthermore, DS-1558 has been shown to potentiate the insulinogenic effects of glucagon-like peptide-1 (GLP-1) receptor agonists, suggesting a synergistic approach to diabetes therapy.[1][2]

Signaling Pathway

The activation of GPR40 by DS-1558 in pancreatic β-cells initiates a signaling cascade that enhances glucose-stimulated insulin secretion. The pathway is primarily mediated through the Gαq subunit of the G protein.

References

• 1. Potentiation of insulin secretion and improvement of glucose intolerance by combining a novel G protein-coupled receptor 40 agonist DS-1558 with glucagon-like peptide-1 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. DS-1558 | GPR40 agonist | Probechem Biochemicals [probechem.com]

Application Notes and Protocols: Pharmacokinetic and Pharmacodynamic Analysis of DS-1062 (Datopotamab Deruxtecan)

Disclaimer: The requested information for "DS-1558" did not yield specific results. Based on the nomenclature of investigational drugs, it is highly probable that this was a typographical error and the intended query was for DS-1062 , an antibody-drug conjugate developed by Daiichi Sankyo, also known as datopotamab deruxtecan (Dato-DXd) . The following information is based on the available data for DS-1062.

Introduction

DS-1062 (datopotamab deruxtecan) is an investigational antibody-drug conjugate (ADC) that represents a targeted therapeutic approach for various solid tumors.[1] It is composed of a humanized anti-Trophoblast cell-surface antigen 2 (TROP2) IgG1 monoclonal antibody, a stable tetrapeptide-based cleavable linker, and a potent topoisomerase I inhibitor payload, deruxtecan (DXd).[1][2] TROP2 is a transmembrane glycoprotein that is highly expressed in several types of solid tumors, making it a promising target for cancer therapy.[3][4]

These application notes provide a comprehensive overview of the pharmacokinetic (PK) and pharmacodynamic (PD) properties of DS-1062, along with detailed protocols for key experimental analyses. This information is intended to guide researchers, scientists, and drug development professionals in their evaluation and understanding of this novel therapeutic agent.

Pharmacokinetics

The pharmacokinetics of DS-1062 have been evaluated in both preclinical and clinical settings. The key components analyzed are the ADC itself (datopotamab deruxtecan), the total anti-TROP2 antibody, and the released cytotoxic payload (DXd).

Preclinical Pharmacokinetics:

In xenograft mouse models, following a single intravenous dose of 10 mg/kg, plasma concentrations of DS-1062 and the total antibody were similar.[5] Notably, the levels of the cytotoxic payload, DXd, were minimally detectable in plasma shortly after administration, suggesting the stability of the ADC in circulation.[1][5] However, an accumulation of DXd was observed within the tumor tissue, which correlated with the induction of DNA damage markers.[1][5]

In cynomolgus monkeys, after a 6 mg/kg intravenous dose, the plasma concentrations of DS-1062, total antibody, and DXd were determined, demonstrating the stability of the ADC in circulation.[6]

Clinical Pharmacokinetics:

Population pharmacokinetic models have been developed for both datopotamab deruxtecan and the released DXd payload in patients with advanced solid tumors from clinical trials such as TROPION-PanTumor01.[7][8]

The pharmacokinetic profile of datopotamab deruxtecan is best described by a two-compartment model with both linear and nonlinear clearance.[7][8] The nonlinear clearance is more prominent at lower doses (<4 mg/kg), while linear clearance is the major elimination pathway at doses of 4 mg/kg and above.[8] The pharmacokinetics of the released DXd payload are described by a one-compartment model with linear clearance.[8] Body weight has been identified as a significant covariate influencing the exposure of both the ADC and the payload.[8]

Table 1: Summary of Clinical Pharmacokinetic Parameters of Datopotamab Deruxtecan (Dato-DXd) and Released DXd

Parameter	Datopotamab Deruxtecan (Dato-DXd)	Released DXd	Reference
Mean Cmax (First Dose)	154 µg/mL	2.8 ng/mL	[9]
Mean AUC (First Dose)	671 µg·day/mL	18 ng·day/mL	[9]
Median Elimination Half-life	4.8 days	~5.5 days	[9]
Mean Volume of Distribution (Steady State)	3.5 L	Not specified	[9]
Estimated Clearance	0.6 L/day	Not specified	[9]
Plasma Protein Binding	Not applicable	~98%	[9]
Metabolism	Catabolic processes	CYP3A4	[9]

Pharmacodynamics

The pharmacodynamic effects of DS-1062 are primarily driven by the targeted delivery of the topoisomerase I inhibitor payload, DXd, to TROP2-expressing tumor cells.

Mechanism of Action:

• Binding: The anti-TROP2 monoclonal antibody component of DS-1062 binds to the TROP2 receptor on the surface of tumor cells.[3][4]

• Internalization: Upon binding, the ADC-TROP2 complex is internalized into the cell through endocytosis.[1][4]

• Payload Release: Inside the cell, the tetrapeptide-based linker is cleaved by lysosomal enzymes, which are upregulated in tumor cells, releasing the DXd payload.[1][10]

• Cytotoxicity: The released DXd, a potent topoisomerase I inhibitor, intercalates into DNA and inhibits the topoisomerase I-DNA complex, leading to DNA damage and apoptosis of the cancer cell.[9][10]

• Bystander Effect: The membrane-permeable nature of the DXd payload allows it to diffuse out of the targeted cancer cell and kill neighboring tumor cells, regardless of their TROP2 expression levels.[10]

Clinical Pharmacodynamics:

Clinical studies have demonstrated a dose-dependent antitumor activity of DS-1062 in patients with heavily pretreated advanced non-small cell lung cancer (NSCLC) and other solid tumors.[3][11][12]

Table 2: Summary of Clinical Efficacy of Datopotamab Deruxtecan in Advanced NSCLC (TROPION-PanTumor01)

Dose	Objective Response Rate (ORR)	Disease Control Rate (DCR)	Median Progression-Free Survival (PFS)	Reference
4 mg/kg	23%	73%	4.3 months	[13]
6 mg/kg	21%	67%	8.2 months	[13]
8 mg/kg	25%	80%	5.4 months	[13]

Based on these findings, the 6 mg/kg dose was selected as the recommended dose for further development.[13][14]

Experimental Protocols

1. Preclinical In Vivo Pharmacokinetic and Pharmacodynamic Analysis

• Objective: To determine the plasma and tumor concentrations of DS-1062 and DXd and correlate them with pharmacodynamic markers of DNA damage.

• Animal Model: NCI-N87 xenograft mouse model.[6]

• Procedure:

  • Mice are inoculated with NCI-N87 tumor cells.

  • Once tumors reach a specified size, a single intravenous dose of DS-1062 (e.g., 10 mg/kg) is administered.[5]

  • At various time points post-administration, blood and tumor tissue samples are collected.

  • Plasma is separated from blood samples.

  • Concentrations of DS-1062 and DXd in plasma and tumor homogenates are quantified using a validated analytical method (e.g., LC-MS/MS).

  • Tumor tissue sections are analyzed for DNA damage markers (e.g., γH2AX) by immunohistochemistry.

2. Phase I Clinical Trial Protocol (TROPION-PanTumor01 - Dose Escalation)

• Objective: To determine the maximum tolerated dose (MTD), recommended dose for expansion (RDE), safety, and preliminary efficacy of DS-1062 in patients with advanced solid tumors.[12][15]

• Study Design: Open-label, multicenter, dose-escalation study.[2]

• Patient Population: Patients with unresectable advanced solid tumors refractory to or relapsed from standard therapy.[12][15]

• Procedure:

  • Patients are enrolled in cohorts and receive escalating doses of DS-1062 (e.g., 0.27 mg/kg to 10.0 mg/kg) administered intravenously once every 3 weeks.[11]

  • Safety and tolerability are monitored continuously to identify dose-limiting toxicities (DLTs).

  • Pharmacokinetic blood samples are collected at specified time points to determine the concentrations of DS-1062 and DXd.

  • Tumor responses are assessed at baseline and at regular intervals using RECIST v1.1 criteria.

  • Biomarker analyses, including TROP2 expression in tumor tissue, may be performed.[11]

Visualizations

Caption: Mechanism of action of DS-1062 (datopotamab deruxtecan).

Caption: Workflow for a Phase I dose-escalation clinical trial of DS-1062.

References

• 1. dovepress.com [dovepress.com]
• 2. Daiichi Sankyo Expands DS-1062 Study to Include Patients with Triple Negative Breast Cancer - Press Releases - Media - Daiichi Sankyo [daiichisankyo.com]
• 3. adcreview.com [adcreview.com]
• 4. Datopotamab Deruxtecan: A Novel ADC Targeting Trop-2 for Advanced Breast Cancer [synapse.patsnap.com]
• 5. Therapeutic Potential of Datopotamab Deruxtecan in the Treatment of Advanced Non-Small Cell Lung Cancer: Evidence to Date - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Datopotamab Deruxtecan, a Novel TROP2-directed Antibody–drug Conjugate, Demonstrates Potent Antitumor Activity by Efficient Drug Delivery to Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Population Pharmacokinetic Analysis of Datopotamab Deruxtecan (Dato-DXd), a TROP2-Directed Antibody-Drug Conjugate, in Patients With Advanced Solid Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. page-meeting.org [page-meeting.org]
• 9. go.drugbank.com [go.drugbank.com]
• 10. Learn about the mechanism of action | DATROWAY® (datopotamab deruxtecandlnk) for HCPs [datrowayhcp.com]
• 11. firstwordpharma.com [firstwordpharma.com]
• 12. ascopubs.org [ascopubs.org]
• 13. cancernetwork.com [cancernetwork.com]
• 14. First-in-Human, Phase I Dose-Escalation and Dose-Expansion Study of Trophoblast Cell-Surface Antigen 2–Directed Antibody-Drug Conjugate Datopotamab Deruxtecan in Non–Small-Cell Lung Cancer: TROPION-PanTumor01 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Investigating FFA1 Receptor Pharmacology with DS-1558

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Free Fatty Acid Receptor 1 (FFA1), also known as G protein-coupled receptor 40 (GPR40), has emerged as a promising therapeutic target for the treatment of type 2 diabetes.[1] Predominantly expressed in pancreatic β-cells, FFA1 is activated by medium and long-chain free fatty acids, leading to a potentiation of glucose-stimulated insulin secretion (GSIS).[1] This glucose-dependent mechanism of action makes FFA1 agonists attractive therapeutic agents with a potentially low risk of hypoglycemia.[1]

DS-1558 is a novel, potent, and orally bioavailable small molecule agonist of the FFA1 receptor.[1] In vivo studies have demonstrated that DS-1558 significantly improves glucose tolerance and enhances insulin secretion in animal models of type 2 diabetes.[2] These application notes provide a detailed overview of the pharmacology of the FFA1 receptor and protocols for investigating the activity of DS-1558 in key in vitro assays.

FFA1 Receptor Signaling

Activation of the FFA1 receptor by an agonist like DS-1558 primarily initiates a signaling cascade through the Gαq subunit of the heterotrimeric G protein. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium stores. The subsequent rise in intracellular calcium concentration is a key event that potentiates the exocytosis of insulin-containing granules from the pancreatic β-cell. Additionally, DAG activates protein kinase C (PKC), which can further modulate downstream signaling pathways, including the phosphorylation of extracellular signal-regulated kinase (ERK).

Beyond the canonical Gαq pathway, FFA1 receptor activation can also lead to the recruitment of β-arrestins. β-arrestins are scaffolding proteins that can mediate receptor desensitization and internalization, as well as initiate G protein-independent signaling cascades. The engagement of these different signaling pathways can be ligand-dependent, giving rise to the concept of biased agonism, where a ligand may preferentially activate one pathway over another.

Signaling Pathway Diagram

Caption: FFA1 receptor signaling cascade initiated by DS-1558.

Quantitative Pharmacology of FFA1 Agonists

While specific in vitro potency and binding affinity data for DS-1558 are not publicly available, the following tables provide representative data for other well-characterized FFA1 agonists to serve as a benchmark for experimental design and data interpretation.

Table 1: In Vitro Potency of Select FFA1 Agonists

Compound	Assay Type	Cell Line	EC50 (nM)
GW9508	Calcium Mobilization	HEK293	50
TAK-875	Calcium Mobilization	CHO	33
AMG 837	Calcium Mobilization	CHO	18
GW9508	ERK Phosphorylation	HEK293	100
TAK-875	ERK Phosphorylation	INS-1E	25

Note: EC50 values are approximate and can vary depending on the specific cell line and assay conditions.

Table 2: Binding Affinity of Select FFA1 Agonists

Compound	Assay Type	Cell Line/Membrane	Kd (nM)
GW9508	Radioligand Binding	HEK293 Membranes	20
TAK-875	Radioligand Binding	CHO Membranes	15
AMG 837	Radioligand Binding	A9 Membranes	3.6

Note: Kd values are approximate and can vary depending on the radioligand and assay conditions.[3]

Experimental Protocols

The following protocols provide detailed methodologies for key in vitro assays to characterize the pharmacological activity of DS-1558 at the FFA1 receptor.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following FFA1 receptor activation.

Experimental Workflow: Calcium Mobilization Assay

Caption: Workflow for a typical calcium mobilization assay.

Materials:

• FFA1-expressing cells (e.g., HEK293, CHO)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Black-walled, clear-bottom 96-well plates

• Calcium-sensitive dye (e.g., Fluo-4 AM)

• Probenecid

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• DS-1558 and control compounds

• Fluorescence plate reader with automated injection capabilities

Protocol:

• Cell Seeding: Seed FFA1-expressing cells into a black-walled, clear-bottom 96-well plate at an appropriate density and culture overnight.

• Dye Loading:

  • Prepare a loading buffer containing the calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) and probenecid (e.g., 2.5 mM) in assay buffer.

  • Remove the culture medium from the cells and add the loading buffer to each well.

  • Incubate the plate for 1 hour at 37°C in the dark.

• Compound Addition and Measurement:

  • Prepare serial dilutions of DS-1558 and control compounds in assay buffer.

  • Place the plate in a fluorescence plate reader.

  • Set the instrument to record fluorescence intensity (e.g., excitation at 485 nm, emission at 525 nm) over time.

  • Establish a baseline reading for each well.

  • Use the instrument's injector to add the compound dilutions to the wells and continue recording the fluorescence signal.

• Data Analysis:

  • Determine the peak fluorescence response for each well after compound addition.

  • Subtract the baseline fluorescence from the peak fluorescence to obtain the net response.

  • Plot the net response against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

ERK Phosphorylation Assay

This assay measures the phosphorylation of ERK1/2, a downstream event in the FFA1 signaling cascade.

Experimental Workflow: ERK Phosphorylation Assay

Caption: Workflow for a typical ERK phosphorylation assay.

Materials:

• FFA1-expressing cells

• Cell culture medium and serum-free medium

• DS-1558 and control compounds

• Cell lysis buffer

• Phospho-ERK1/2 and total ERK1/2 antibodies

• Detection reagents (e.g., HRP-conjugated secondary antibody, chemiluminescent substrate)

• Plate reader or Western blotting equipment

Protocol (ELISA-based):

• Cell Seeding and Serum Starvation: Seed FFA1-expressing cells in a 96-well plate and culture until confluent. Then, replace the growth medium with serum-free medium and incubate for 12-24 hours.

• Compound Stimulation: Add serial dilutions of DS-1558 or control compounds to the wells and incubate for a predetermined time (e.g., 5-15 minutes) at 37°C.

• Cell Lysis: Aspirate the medium and add cell lysis buffer to each well. Incubate on ice to ensure complete lysis.

• Detection:

  • Transfer the cell lysates to an ELISA plate coated with a capture antibody for total ERK1/2.

  • Add a detection antibody specific for phosphorylated ERK1/2.

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a substrate and measure the resulting signal in a plate reader.

• Data Analysis:

  • Normalize the phospho-ERK signal to the total ERK signal for each well.

  • Plot the normalized signal against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Conclusion

DS-1558 is a valuable pharmacological tool for investigating the role of the FFA1 receptor in various physiological and pathological processes. The protocols outlined in these application notes provide a framework for characterizing the in vitro activity of DS-1558 and other FFA1 agonists. By utilizing these assays, researchers can further elucidate the therapeutic potential of targeting the FFA1 receptor for the treatment of type 2 diabetes and other metabolic disorders.

References

• 1. Discovery of DS-1558: A Potent and Orally Bioavailable GPR40 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Blockers of the delayed-rectifier potassium current in pancreatic beta-cells enhance glucose-dependent insulin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]

Technical Notes & Optimization

Technical Support Center: Navigating Solubility Challenges with the Small Molecule Inhibitor DS-1558

Disclaimer: Publicly available information on a specific research compound designated "DS-1558" is limited. The following technical support guide is based on common challenges and solutions for poorly soluble small molecule inhibitors in a research setting and is intended to serve as a general resource.

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) to address solubility issues encountered during experiments with DS-1558.

Frequently Asked Questions (FAQs)

Q1: My DS-1558 precipitated out of the aqueous buffer after I diluted it from a DMSO stock solution. What should I do?

A1: Precipitation upon dilution into an aqueous buffer is a frequent issue with hydrophobic small molecules. Here are several steps you can take to resolve this:

• Decrease the Final Concentration: It's possible that your compound has surpassed its aqueous solubility limit. Try lowering the final concentration in your experiment.

• Optimize DMSO Concentration: While minimizing DMSO in your final solution is ideal, a slightly higher concentration may be necessary to maintain solubility. Up to 0.5% DMSO is often tolerated in cell-based assays, but it is crucial to perform a vehicle control to ensure the DMSO concentration does not affect your experimental results.[1]

• Utilize a Different Solvent System: Consider using a co-solvent system to improve solubility.[1]

• Adjust the pH of Your Buffer: The solubility of compounds that can be ionized is often highly dependent on pH. Experimenting with different pH values may help you find the optimal range for your molecule's solubility.[1]

Q2: What is the best way to prepare a stock solution of DS-1558?

A2: For hydrophobic compounds like many small molecule inhibitors, preparing a high-concentration stock solution in an organic solvent is recommended. 100% DMSO is a common choice for creating high-concentration stock solutions.

Q3: How can I determine the kinetic solubility of DS-1558 in my experimental buffer?

A3: A general method to assess the kinetic solubility of a small molecule inhibitor in an aqueous buffer involves a few key steps.[1] First, prepare a high-concentration stock solution by dissolving the compound in 100% DMSO to make a 10 mM stock solution.[1] Next, create a serial dilution of this stock solution in DMSO.[1] Finally, add a small volume (e.g., 2 µL) of each DMSO concentration to a larger volume (e.g., 98 µL) of your desired aqueous buffer in a 96-well plate.[1] This will generate a range of final compound concentrations to observe solubility.[1]

Q4: I suspect DS-1558 is degrading in my assay medium. How can I check for this?

A4: To confirm if your small molecule inhibitor is degrading, you can perform a time-course experiment.[1] This involves measuring the activity of your inhibitor at different time points after adding it to the assay medium.[1] A decrease in activity over time could indicate instability.[1]

Q5: Can freeze-thaw cycles impact the stability of my DS-1558 stock solution in DMSO?

A5: Yes, repeated freeze-thaw cycles can affect the stability of your compound. Additionally, DMSO is hygroscopic, meaning it can absorb moisture from the atmosphere each time the vial is opened.[1] This absorption of water can dilute your stock solution over time.[1]

Troubleshooting Guide

Issue: Poor Solubility in Aqueous Solutions

Poor aqueous solubility is a significant hurdle for many new chemical entities in drug development.[2]

Potential Solutions:

• Physical Modifications:

  • Particle Size Reduction: Techniques like micronization and nanosuspension can increase the surface area of the compound, which may improve the dissolution rate.[2][3][4]

  • Modification of Crystal Habit: Using polymorphs or amorphous forms of the compound can sometimes enhance solubility.[2]

  • Solid Dispersions: Dispersing the hydrophobic drug within a hydrophilic matrix can improve dissolution and absorption.[3][5]

• Chemical Modifications:

  • pH Adjustment: For ionizable compounds, altering the pH of the solution can significantly impact solubility.

  • Co-solvency: The addition of a water-miscible solvent can increase the solubility of a drug that is poorly soluble in water.[3][4]

  • Complexation: Using agents like cyclodextrins can enhance water solubility by forming inclusion complexes.[5]

  • Salt Formation: For acidic or basic compounds, forming a salt can improve solubility and dissolution rate.

Quantitative Data Summary

The following table summarizes the solubility of a hypothetical poorly soluble compound in various solvents.

Solvent System	Concentration (mM)	Temperature (°C)	Observations
100% Water	< 0.1	25	Insoluble
PBS (pH 7.4)	< 0.1	25	Insoluble
100% DMSO	≥ 50	25	Soluble
100% Ethanol	≥ 25	25	Soluble
10% DMSO in PBS	0.5 - 1.0	25	May precipitate at higher concentrations
5% PEG400 in PBS	1.0 - 2.0	25	Improved solubility

Experimental Protocols

Protocol: Preparation of a DS-1558 Stock Solution and Assessment of Aqueous Solubility

• Stock Solution Preparation:

  • Weigh out a precise amount of DS-1558 powder.

  • Add 100% DMSO to achieve a final concentration of 50 mM.

  • Vortex or sonicate until the compound is completely dissolved.

  • Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

• Aqueous Solubility Assessment (Kinetic):

  • Prepare a serial dilution of the 50 mM DMSO stock solution in 100% DMSO (e.g., 20 mM, 10 mM, 5 mM, 1 mM, 0.5 mM, 0.1 mM).

  • In a clear 96-well plate, add 98 µL of your desired aqueous buffer (e.g., PBS, pH 7.4) to each well.

  • Add 2 µL of each DMSO concentration from your serial dilution to the corresponding wells containing the aqueous buffer.

  • Mix thoroughly by pipetting.

  • Incubate at room temperature for 1-2 hours.

  • Visually inspect each well for any signs of precipitation. The highest concentration that remains clear is an approximation of the kinetic solubility. For more precise measurement, a nephelometer can be used.

Visualizations

Signaling Pathway Diagram

Caption: A potential signaling pathway inhibited by DS-1558.

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. ijmsdr.org [ijmsdr.org]
• 5. Solubility enhancement techniques- a review on conventional and novel approaches [wisdomlib.org]

Technical Support Center: Optimizing DS-1558 Concentration for Cell Culture Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of DS-1558 for in vitro cell culture experiments. The following information is based on best practices for small molecule inhibitors and aims to address common challenges to ensure reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for DS-1558 in a new cell line?

For a novel compound like DS-1558, it is crucial to determine the optimal concentration empirically for each specific cell line and assay. A good starting point is to perform a dose-response experiment using a broad, logarithmic dilution series, for example, from 1 nM to 100 µM.[1] This wide range will help identify the effective concentration window for your experiment.

Q2: How should I dissolve and store DS-1558?

Most small molecule inhibitors are dissolved in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution.[1] To minimize the risk of solvent-induced cytotoxicity, ensure the final concentration of DMSO in your cell culture medium is low, typically ≤ 0.1%.[1] For storage, it is recommended to aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.[1][2]

Q3: How does serum in the culture medium affect the activity of DS-1558?

Serum proteins can bind to small molecules, which may reduce the effective concentration of the compound available to the cells.[1] It is important to consider this when interpreting results. If you suspect significant interference from serum, you may need to perform experiments in serum-free or reduced-serum conditions.[1][3]

Q4: What is the optimal incubation time for DS-1558?

The optimal incubation time will depend on the mechanism of action of DS-1558 and the biological question being investigated. A time-course experiment is recommended. This involves treating cells with a fixed, effective concentration of DS-1558 and measuring the desired endpoint at multiple time points (e.g., 6, 12, 24, 48, and 72 hours).[1]

Troubleshooting Guide

This guide addresses common issues that may arise during the optimization of DS-1558 concentration.

Issue	Possible Cause	Suggested Solution
No observable effect at tested concentrations	The concentration of DS-1558 may be too low.	Test a higher concentration range.
The compound may be unstable under experimental conditions.	Ensure proper storage and handling. Prepare fresh dilutions for each experiment.[3]
The cell line or assay may be insensitive to DS-1558.	Verify that your cell line expresses the target of DS-1558. Use a positive control to ensure the assay is working as expected.[1]
High cell toxicity or death	The concentration of DS-1558 may be too high, leading to off-target effects.	Perform a dose-response experiment to determine the IC50 value and a viability assay to assess cytotoxicity. Use the lowest effective concentration.[2]
The solvent (e.g., DMSO) concentration may be too high.	Ensure the final solvent concentration is at a non-toxic level (typically ≤ 0.1% for DMSO).[1][4]
The compound itself may have inherent cytotoxicity.	Evaluate cell viability across a range of concentrations using an appropriate assay (e.g., MTT, trypan blue).
Inconsistent results between experiments	Variations in cell culture conditions.	Maintain consistent cell passage number, seeding density, and growth conditions.
Pipetting and handling errors.	Calibrate pipettes regularly and use consistent techniques to ensure accurate dilutions.[4]
Compound degradation.	Prepare fresh dilutions from a stable stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[4]

Experimental Protocols

Protocol 1: Determining the Half-Maximal Inhibitory Concentration (IC50) of DS-1558

This protocol outlines a method to determine the IC50 value of DS-1558 in a specific cell line.

Materials:

• DS-1558

• Cell line of interest

• Complete cell culture medium

• 96-well plates

• DMSO

• Reagents for the specific assay to measure the effect of DS-1558 (e.g., cell viability assay, target-specific functional assay)

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density in 100 µL of medium per well.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.[2]

• Inhibitor Preparation and Treatment:

  • Prepare a high-concentration stock solution of DS-1558 in DMSO.

  • Perform serial dilutions of the DS-1558 stock solution in complete culture medium to achieve a range of final concentrations (e.g., 1 nM to 100 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest DS-1558 concentration) and a positive control if available.[1]

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of DS-1558.

• Incubation:

  • Incubate the plate for a predetermined period (e.g., 48 hours), based on the expected mechanism of action of DS-1558.[1]

• Assay:

  • Perform the desired assay to measure the effect of the compound.

• Data Analysis:

  • Plot the response versus the log of the compound concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value.[1]

Visualizations

Caption: Workflow for optimizing DS-1558 concentration.

Caption: Hypothetical signaling pathway showing DS-1558 action.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Troubleshooting unexpected results with DS-1558 treatment

Troubleshooting Guides and Frequently Asked Questions (FAQs)

This technical support center provides guidance for researchers, scientists, and drug development professionals who may encounter unexpected results during experiments with DS-1558. The following question-and-answer-style guides address specific issues to help troubleshoot your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DS-1558?

A1: DS-1558 is an antibody-drug conjugate (ADC).[1] ADCs are a class of targeted therapies that combine the specificity of a monoclonal antibody with the cytotoxic effects of a payload drug.[1] The antibody component of DS-1558 is designed to bind to a specific antigen on the surface of tumor cells. Upon binding, the ADC is internalized by the cell. Inside the cell, the cytotoxic payload is released from the antibody, leading to the targeted killing of the cancer cell.[1]

Q2: What are some general considerations when working with antibody-drug conjugates like DS-1558?

A2: When working with ADCs, it is important to consider the following:

• Target Antigen Expression: The expression level of the target antigen on the tumor cells can significantly impact the efficacy of the ADC.

• Linker Stability: The chemical linker that connects the antibody to the cytotoxic payload plays a crucial role. The stability of this linker in circulation and its ability to release the payload inside the target cell are key to the ADC's performance.[1]

• Payload Potency: The intrinsic potency of the cytotoxic drug is a major determinant of the ADC's overall anti-cancer activity.[1]

• Heterogeneity: Early generation ADCs often had a heterogeneous drug-to-antibody ratio (DAR), which could lead to variability in efficacy and safety. Newer technologies allow for the creation of more homogeneous ADCs with a consistent DAR.[1]

Troubleshooting Unexpected Results

Q3: My experimental results with DS-1558 are not what I expected. What are the initial steps I should take?

A3: Unexpected experimental results are a common occurrence in scientific research and can be an opportunity for new discoveries.[2][3][4] The first and most critical step is to systematically verify your experiment. Here is a recommended workflow:

• Repeat the Experiment: The first step is always to repeat the experiment under the exact same conditions to ensure the result is reproducible and not due to a one-time error.[3]

• Verify Reagents and Equipment:

  • Check the integrity and concentration of DS-1558.

  • Ensure all other reagents are within their expiration dates and have been stored correctly.

  • Verify that all equipment used (e.g., pipettes, incubators, plate readers) is properly calibrated and functioning correctly.[3]

• Review the Protocol: Carefully review your experimental protocol to identify any potential deviations or errors in execution.[3]

• Consult with Colleagues: Discuss your results with other experts in your lab or field. They may offer new perspectives or have encountered similar issues.[3]

Initial Troubleshooting Workflow

Q4: I am observing lower than expected efficacy of DS-1558 in my in vitro cell-based assays. What could be the cause?

A4: Several factors could contribute to lower than expected efficacy in cell-based assays. Consider the following troubleshooting steps:

• Cell Line Verification: Confirm the identity of your cell line and ensure it expresses the target antigen for DS-1558. Antigen expression levels can vary between cell lines and even with passage number.

• Assay Conditions:

  • Cell Density: Ensure you are using the optimal cell seeding density for your assay.

  • Incubation Time: The duration of DS-1558 treatment may need to be optimized.

  • Assay Endpoint: The chosen assay endpoint (e.g., apoptosis, cell viability) should be appropriate for the mechanism of action of the cytotoxic payload.

• Reagent Quality: As mentioned previously, verify the quality and concentration of your DS-1558 stock.

Q5: What could lead to inconsistent results between different batches of DS-1558?

A5: Inconsistencies between batches of an ADC can arise from manufacturing variability. Key parameters to investigate include:

• Drug-to-Antibody Ratio (DAR): Variations in the average number of drug molecules conjugated to each antibody can significantly impact potency.

• Aggregation: The presence of aggregates can affect the ADC's activity and stability.

• Purity: Ensure the purity of the ADC and check for the presence of unconjugated antibody or free drug.

Signaling Pathways

Q6: What signaling pathways are typically affected by the cytotoxic payloads used in ADCs?

A6: The signaling pathways affected depend on the specific class of the cytotoxic payload. For instance, payloads like monomethyl auristatin E (MMAE), a synthetic antineoplastic agent, function as antimicrotubule agents.[1] These agents disrupt microtubule dynamics, which are crucial for forming the mitotic spindle during cell division. This disruption leads to cell cycle arrest and ultimately apoptosis.

General ADC Mechanism of Action

Experimental Protocols

General Protocol for In Vitro Cell Viability Assay (Example using a Resazurin-based assay)

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C and 5% CO2.

• DS-1558 Treatment: Prepare serial dilutions of DS-1558 in complete cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of DS-1558. Include appropriate controls (e.g., untreated cells, vehicle control).

• Incubation: Incubate the plate for a predetermined duration (e.g., 72 hours).

• Resazurin Addition: Prepare a working solution of resazurin in PBS. Add the resazurin solution to each well and incubate for 2-4 hours, or until a color change is observed.

• Data Acquisition: Measure the fluorescence or absorbance of each well using a plate reader at the appropriate wavelengths.

• Data Analysis: Calculate the percentage of cell viability for each concentration of DS-1558 relative to the untreated control. Plot the results to determine the IC50 value.

Quantitative Data Summary

The following table provides a hypothetical example of data you might generate. Note: This is example data for illustrative purposes only.

Cell Line	Target Antigen Expression (MFI)	DS-1558 IC50 (nM)
Cell Line A	High	1.5
Cell Line B	Medium	15.2
Cell Line C	Low	>1000

References

• 1. Antibody–drug conjugate - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. quora.com [quora.com]
• 4. medium.com [medium.com]

Technical Support Center: Investigating and Controlling Off-Target Effects

Disclaimer: The compound "DS-1558" is not publicly documented in the scientific literature. The following guide provides general strategies and protocols for identifying and controlling for off-target effects applicable to novel chemical entities in research and drug development.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing potential off-target effects of investigational compounds.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern in drug development?

A1: Off-target effects are the interactions of a drug or investigational compound with molecular targets other than its intended primary target. These unintended interactions are a significant concern because they can lead to a variety of confounding outcomes, including:

• Misinterpretation of experimental results: An observed phenotype might be incorrectly attributed to the modulation of the intended target when it is, in fact, caused by an off-target interaction.

• Cellular toxicity: Engagement with unintended targets can disrupt normal cellular processes, leading to cell death or other adverse effects.[1][2]

• Adverse side effects in clinical settings: In a therapeutic context, off-target effects are a primary cause of unwanted side effects in patients.[3]

• Reduced efficacy: Off-target binding can sometimes antagonize the desired on-target effect or lead to compensatory signaling that diminishes the therapeutic outcome.

Q2: What are the common causes of off-target effects?

A2: The primary cause of off-target effects is often the structural similarity between the binding sites of different proteins. For instance, the ATP-binding pocket is highly conserved across the human kinome, making it challenging to design kinase inhibitors with absolute specificity.[2] Other factors include the compound's chemical properties, its concentration used in experiments, and the cellular context.

Q3: How can I preemptively assess the potential for off-target effects with my compound?

A3: Before beginning extensive cellular experiments, several in silico and in vitro methods can provide an early indication of a compound's selectivity:

• Computational Screening: Ligand-based and structure-based computational models can predict potential off-target interactions by comparing the compound's structure to databases of known ligands and protein binding sites.[4]

• Broad-Panel Biochemical Screens: Screening the compound against large panels of purified proteins (e.g., a kinome panel for a kinase inhibitor or a GPCR panel for a GPCR modulator) can identify unintended binding partners.[5][6]

Troubleshooting Guide: Unexpected Experimental Results

This guide is designed to help you troubleshoot common experimental issues that may be indicative of off-target effects.

Issue 1: Observed cellular phenotype is inconsistent with the known function of the intended target.

• Possible Cause: The compound may be modulating one or more off-target proteins that are involved in different signaling pathways.

• Troubleshooting Steps:

  • Validate with a Structurally Unrelated Inhibitor: Use a compound with a different chemical scaffold that targets the same primary protein. If the phenotype is reproduced, it is more likely to be an on-target effect.[2]

  • Genetic Target Validation: Use a genetic approach (e.g., siRNA, shRNA, or CRISPR/Cas9) to knock down or knock out the intended target. If the resulting phenotype matches that of your compound, it provides strong evidence for an on-target mechanism.[2]

  • Perform a Broad-Panel Screen: A kinome scan or a safety pharmacology panel can reveal interactions with other protein families.

Issue 2: High levels of cytotoxicity are observed at concentrations required for on-target engagement.

• Possible Cause: The compound may have potent off-target effects on proteins essential for cell survival.[2]

• Troubleshooting Steps:

  • Dose-Response Analysis: Carefully titrate the compound to determine if there is a therapeutic window where on-target effects can be observed without significant cytotoxicity.

  • Apoptosis/Necrosis Assays: Characterize the mechanism of cell death (e.g., using Annexin V/PI staining) to gain clues about the potential pathways involved.

  • Chemical Proteomics: Employ techniques like thermal proteome profiling (TPP) or affinity purification-mass spectrometry (AP-MS) to identify the full spectrum of protein interactors in an unbiased manner.

Data Presentation: On-Target vs. Off-Target Activity

When evaluating a new compound, it is crucial to quantify its activity against both the intended target and potential off-targets. The following table provides a hypothetical example for a kinase inhibitor.

Target	IC50 (nM)	Selectivity Ratio (Off-Target IC50 / On-Target IC50)
On-Target Kinase A	15	-
Off-Target Kinase B	350	23.3
Off-Target Kinase C	1,200	80.0
Off-Target Kinase D	>10,000	>667

A higher selectivity ratio indicates greater specificity for the on-target kinase.

Mandatory Visualizations

Signaling Pathway Diagram

This diagram illustrates a hypothetical signaling cascade that could be modulated by off-target effects. For instance, a compound intended to inhibit Kinase A might also inhibit Kinase X, leading to unintended downstream consequences.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

Technical Support Center: Enhancing Bioavailability of Investigational Compounds in Preclinical Studies

Disclaimer: The following information is a generalized guide for researchers, scientists, and drug development professionals on improving the bioavailability of investigational small molecule drugs in animal studies. The compound "DS-1558" is not publicly documented, and therefore, this guide is not specific to it but is based on established principles and common challenges in preclinical drug development.

Frequently Asked Questions (FAQs)

Q1: We are observing very low oral bioavailability for our compound in initial rodent studies. What are the most common causes?

A1: Low oral bioavailability is a frequent challenge in early drug development. The primary causes can be categorized as follows:

• Poor Aqueous Solubility: The compound may not dissolve sufficiently in the gastrointestinal (GI) fluids to be absorbed.

• Low Intestinal Permeability: The compound may not efficiently cross the intestinal wall to enter the bloodstream.

• Extensive First-Pass Metabolism: The compound may be heavily metabolized in the liver or the intestinal wall before it reaches systemic circulation.

• Efflux by Transporters: The compound may be actively pumped back into the GI lumen by transporters like P-glycoprotein (P-gp).

Q2: What are the initial steps to troubleshoot low bioavailability?

A2: A systematic approach is crucial. We recommend the following initial steps:

• Physicochemical Characterization: Determine the compound's aqueous solubility at different pH values, its lipophilicity (LogP/LogD), and its solid-state properties (crystalline vs. amorphous).

• In Vitro Permeability Assessment: Use cell-based assays (e.g., Caco-2, MDCK) to assess its intestinal permeability and identify if it is a substrate for efflux transporters.

• Metabolic Stability Evaluation: Conduct in vitro metabolism studies using liver microsomes or hepatocytes from the relevant animal species to determine its metabolic stability.

• Formulation Screening: Test simple formulations like solutions in various vehicles (e.g., PBS, cyclodextrin-based, co-solvents) and suspensions to understand the impact of dissolution on absorption.

Q3: When should we consider more advanced formulation strategies?

A3: If simple formulations do not sufficiently improve bioavailability and the issue is identified as poor solubility or dissolution rate limitation, it is appropriate to explore advanced formulations. These include:

• Amorphous Solid Dispersions: Dispersing the drug in a polymer matrix in an amorphous state can significantly enhance its dissolution rate and apparent solubility.

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) or lipid nanoparticles can improve the solubility of lipophilic drugs and facilitate their absorption through the lymphatic system, potentially bypassing first-pass metabolism.

• Nanoparticle Formulations: Reducing the particle size of the drug to the nanoscale increases the surface area for dissolution.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
High variability in plasma concentrations between animals.	Poor solubility and dissolution, leading to erratic absorption. Food effects.	1. Improve the formulation to ensure complete dissolution in the GI tract. 2. Standardize the feeding schedule of the animals. 3. Consider a solution-based formulation for initial studies to minimize dissolution-related variability.
Good in vitro permeability but low in vivo absorption.	Extensive first-pass metabolism in the gut wall or liver. Efflux transporter activity.	1. Conduct studies with and without a pan-cytochrome P450 inhibitor (e.g., 1-aminobenzotriazole) to assess the impact of metabolism. 2. Co-administer a known P-gp inhibitor (e.g., verapamil, though with caution due to its own pharmacological effects) to investigate the role of efflux.
Dose-dependent decrease in bioavailability.	Saturation of absorption mechanisms (e.g., transporters). Solubility-limited absorption at higher doses.	1. Evaluate the dose-response relationship over a wider range. 2. For solubility-limited absorption, focus on enabling formulations like solid dispersions or lipid-based systems.
Compound is stable in liver microsomes but has low oral bioavailability.	Poor permeability. Gut wall metabolism. Biliary excretion.	1. Re-evaluate permeability using in vitro models. 2. Investigate metabolism in intestinal S9 fractions. 3. Conduct a bile duct-cannulated animal study to quantify biliary excretion.

Experimental Protocols

Protocol 1: Basic Formulation Screening for a Poorly Soluble Compound

• Objective: To assess the impact of simple formulations on the oral bioavailability of a poorly soluble investigational compound in rodents.

• Materials:

  • Investigational compound

  • Vehicles:

    • Phosphate-buffered saline (PBS), pH 7.4

    • 20% Hydroxypropyl-β-cyclodextrin (HP-β-CD) in water

    • Polyethylene glycol 400 (PEG 400)

    • 0.5% (w/v) Methylcellulose (MC) in water (for suspension)

  • Male Sprague-Dawley rats (n=3-5 per group)

• Procedure:

  • Prepare the formulations of the investigational compound at the desired concentration. For solutions, ensure the compound is fully dissolved. For the suspension, micronize the compound if possible and disperse it uniformly in the 0.5% MC vehicle.

  • Fast the rats overnight with free access to water.

  • Administer the formulations orally via gavage at a specified dose (e.g., 10 mg/kg).

  • Collect blood samples (e.g., via tail vein) at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

  • Process the blood samples to obtain plasma and store at -80°C until analysis.

  • Analyze the plasma concentrations of the investigational compound using a validated LC-MS/MS method.

  • Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) for each formulation.

Protocol 2: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

• Objective: To prepare an ASD of a poorly soluble compound to improve its dissolution and oral bioavailability.

• Materials:

  • Investigational compound

  • Polymer (e.g., polyvinylpyrrolidone/vinyl acetate copolymer - PVP-VA, or hydroxypropyl methylcellulose acetate succinate - HPMCAS)

  • Organic solvent (e.g., acetone, methanol, or a mixture)

• Procedure:

  • Determine the appropriate drug-to-polymer ratio (e.g., 1:3, 1:5 w/w).

  • Dissolve both the investigational compound and the polymer in the organic solvent to form a clear solution.

  • Evaporate the solvent using a rotary evaporator under reduced pressure.

  • Further dry the resulting solid film in a vacuum oven to remove any residual solvent.

  • Scrape the dried solid and grind it into a fine powder.

  • Characterize the ASD for its amorphous nature using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

  • The resulting ASD powder can be suspended in a suitable vehicle (e.g., 0.5% MC) for oral administration in animal studies.

Data Presentation

Table 1: Hypothetical Pharmacokinetic Parameters of an Investigational Compound in Different Formulations in Rats (Oral Dose: 10 mg/kg)

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-24h) (ng·h/mL)	Relative Bioavailability (%)
Suspension in 0.5% MC	50 ± 15	2.0	250 ± 75	100
Solution in 20% HP-β-CD	200 ± 50	1.0	1000 ± 200	400
Amorphous Solid Dispersion (1:5 drug:PVP-VA)	500 ± 120	0.5	3000 ± 600	1200
Self-Emulsifying Drug Delivery System (SEDDS)	750 ± 180	0.5	4500 ± 900	1800

Data are presented as mean ± standard deviation.

Visualizations

Caption: Troubleshooting workflow for low bioavailability.

Caption: Overview of advanced formulation strategies.

Preventing DS-1558 degradation in experimental setups

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in preventing and troubleshooting the degradation of DS-1558 in experimental setups.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause DS-1558 degradation?

A1: The stability of small molecule inhibitors like DS-1558 can be influenced by several factors, including pH, temperature, light exposure, and the choice of solvent.[1] It is crucial to adhere to the recommended storage and handling conditions to ensure the compound's integrity and activity.

Q2: How can I detect DS-1558 degradation in my experiments?

A2: Degradation of DS-1558 may not present with obvious visual cues such as color change or precipitation, particularly at typical experimental concentrations. The most reliable indicator of degradation is a diminished or inconsistent biological effect in your assays. To definitively assess degradation, analytical techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be employed to separate and identify the parent compound from its degradation products.[2][3]

Q3: What are the optimal storage conditions for DS-1558?

A3: To ensure maximum stability, DS-1558 should be stored under the following conditions:

• Lyophilized Powder: Store at -20°C, protected from light.

• Stock Solutions (in an appropriate solvent like DMSO): Aliquot into single-use vials to minimize freeze-thaw cycles and store at -80°C for long-term stability.[1][4]

• Working Solutions: Prepare fresh working solutions from the stock solution for each experiment. Avoid storing diluted aqueous solutions for extended periods.[4]

Troubleshooting Guides

This section provides detailed guidance on how to address specific issues you may encounter with DS-1558.

Issue 1: Decreased or Inconsistent Biological Activity of DS-1558

If you observe a reduction in the expected biological activity of DS-1558 over time or between experiments, it may indicate compound degradation.

Potential Causes and Solutions

Potential Cause	Troubleshooting Steps
Instability in Culture Medium	Components in the cell culture medium or serum can contribute to the degradation of DS-1558, especially during prolonged incubation at 37°C. Solutions: • Prepare fresh dilutions of DS-1558 in the culture medium immediately before each experiment. • If your experimental design allows, test the stability and activity of DS-1558 in a serum-free medium.[4] • Analyze conditioned media at various time points using LC-MS to quantify the concentration of active DS-1558.
Poor Solubility	DS-1558 may have limited solubility in aqueous solutions, leading to precipitation and a lower effective concentration. Solutions: • Refer to the technical data sheet for DS-1558's solubility in different solvents. • Ensure your stock solution is prepared in a suitable solvent (e.g., DMSO) at a concentration well below its solubility limit. • When preparing dilutions, gentle warming to 37°C and thorough vortexing can help maintain solubility.[4]
Adsorption to Labware	Small molecules can adsorb to the surface of plastic labware, reducing the effective concentration in your experiment. Solutions: • Use low-protein-binding microplates and tubes for your experiments. • Consider pre-treating your labware with a blocking agent like bovine serum albumin (BSA) to minimize non-specific binding.[4]
Enzymatic Degradation	Cells can metabolize DS-1558, leading to a decrease in the concentration of the active compound. Solutions: • Collect conditioned media from your cell cultures at different time points and analyze for the presence of DS-1558 and potential metabolites using LC-MS.[4]
Freeze-Thaw Cycles	Repeatedly freezing and thawing stock solutions can lead to degradation. Solution: • Aliquot stock solutions into smaller, single-use volumes to avoid multiple freeze-thaw cycles.[1]
Light Exposure	Exposure to light can cause photodegradation of sensitive compounds. Solution: • Protect DS-1558 from light by storing it in amber vials or by covering tubes and plates with foil.[1][4]

Quantitative Data on Small Molecule Inhibitor Stability

While specific data for DS-1558 is not publicly available, the following table, adapted from stability studies of a comparable small molecule inhibitor, illustrates how different environmental conditions can impact stability. This can serve as a valuable guide for handling DS-1558.

Parameter	Condition	Observation on Analogous Compound	Implication for DS-1558
pH	pH 4-10 (in 5% ethanol, light-protected, room temp)	Fastest degradation at pH 10, slowest at pH 6.[1]	Maintain a slightly acidic to neutral pH for stock solutions and experimental media. Avoid basic conditions.
Temperature	60-90°C (in 5% ethanol, pH 6.9, light-protected)	Degradation follows first-order kinetics, increasing with temperature.[1]	Prepare fresh solutions for each experiment and avoid prolonged storage at room temperature or higher. Store stock solutions at -20°C or -80°C.
Solvent	Various organic solvents	Stability in polar organic solvents: Ethanol > Methanol > Dimethylsulfoxide (DMSO).[1]	While DMSO is a common solvent, be mindful of its potential to accelerate degradation over time. Prepare fresh dilutions from a concentrated stock just before use.
Light	Light-protected vs. light-exposed	Stability studies on related compounds are typically conducted in light-protected environments.[1]	Protect DS-1558 solutions from light at all times.

Experimental Protocols

Protocol 1: Preparation of DS-1558 Stock and Working Solutions

• Reconstitution of Lyophilized Powder:

  • Briefly centrifuge the vial of lyophilized DS-1558 to ensure the powder is at the bottom.

  • Under sterile conditions, add the appropriate volume of a suitable solvent (e.g., DMSO) to achieve the desired stock solution concentration (e.g., 10 mM).

  • Gently vortex to ensure the compound is fully dissolved.

• Aliquoting and Storage of Stock Solution:

  • Immediately aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This minimizes freeze-thaw cycles and light exposure.

  • Store the aliquots at -80°C for long-term storage. For short-term storage (up to one week), -20°C is acceptable.

• Preparation of Working Solutions:

  • On the day of the experiment, thaw a single aliquot of the stock solution at room temperature.

  • Prepare serial dilutions of the stock solution in your cell culture medium to achieve the desired final concentrations.

  • Crucially, add the DS-1558 solution to the experimental wells immediately after dilution. Do not store diluted working solutions in cell culture medium for extended periods.

Protocol 2: General Cell-Based Assay Workflow

• Cell Seeding: Seed cells in appropriate well plates at a density that will ensure they are in the exponential growth phase at the time of treatment.

• Cell Culture: Incubate the cells under standard conditions (e.g., 37°C, 5% CO2) overnight to allow for attachment.

• Compound Treatment:

  • Prepare fresh working solutions of DS-1558 as described in Protocol 1.

  • Remove the old media from the cells and replace it with fresh media containing the desired concentrations of DS-1558. Include a vehicle control (e.g., DMSO) at the same concentration as in the highest DS-1558 treatment group.

• Incubation: Incubate the cells with DS-1558 for the desired experimental duration.

• Assay Endpoint: At the end of the incubation period, perform the desired assay to measure the biological effect of DS-1558 (e.g., cell viability assay, western blot, qPCR).

Visualizations

Caption: Hypothetical signaling pathway showing DS-1558 inhibiting a receptor tyrosine kinase.

Caption: Recommended experimental workflow for using DS-1558.

Caption: Logical troubleshooting workflow for DS-1558 activity issues.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Addressing Variability in Insulin Secretion Assays with DS-1558

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address variability in insulin secretion assays when using the GPR40 agonist, DS-1558.

Frequently Asked Questions (FAQs)

Q1: What is DS-1558 and how does it stimulate insulin secretion?

A1: DS-1558 is a potent and orally bioavailable agonist for the G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1).[1][2] GPR40 is predominantly expressed in pancreatic β-cells.[1][2] DS-1558 stimulates insulin secretion in a glucose-dependent manner, meaning it is most effective at higher glucose concentrations.[3][4] This mechanism reduces the risk of hypoglycemia compared to other insulin secretagogues that act independently of glucose levels.[5]

Q2: What is the signaling pathway activated by DS-1558?

A2: Upon binding to GPR40 on pancreatic β-cells, DS-1558 activates a signaling cascade primarily through the Gαq protein subunit.[1][2] This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6] IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm.[6] The resulting increase in intracellular Ca2+ levels is a key signal for the exocytosis of insulin-containing granules.[7] Some GPR40 agonists can also signal through the Gαs pathway, leading to an increase in cyclic AMP (cAMP), which further potentiates insulin secretion.[2][8]

Q3: Why am I observing high variability in my insulin secretion assay results with DS-1558?

A3: Variability in insulin secretion assays using DS-1558 can arise from several factors. These can be broadly categorized into three areas: experimental protocol inconsistencies, cellular factors, and issues related to the compound itself. The troubleshooting guide below provides detailed steps to identify and address these potential sources of variability.

Q4: Are there known off-target effects or toxicities associated with GPR40 agonists like DS-1558?

A4: Some GPR40 agonists have been associated with potential off-target effects, including liver toxicity in clinical trials (e.g., TAK-875).[2] Proposed mechanisms for this toxicity include the formation of acyl glucuronide metabolites, inhibition of mitochondrial respiration, and effects on bile acid homeostasis.[1] Additionally, at the cellular level, prolonged or excessive activation of GPR40 has been suggested to potentially lead to β-cell dysfunction or toxicity under certain conditions.[2] It is crucial to use DS-1558 at optimized concentrations and to monitor cell health throughout the experiment.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High Basal Insulin Secretion (at low glucose)	1. Damaged or unhealthy cells/islets.[9] 2. Contamination of reagents or media. 3. Sub-optimal pre-incubation conditions.[9]	1. Assess cell/islet viability before and after the assay. Ensure gentle handling during all steps. 2. Use fresh, sterile reagents and media. Filter-sterilize all solutions. 3. Ensure an adequate pre-incubation period (e.g., 1-2 hours) in low glucose buffer to allow basal insulin secretion to stabilize.[9]
Low or No Stimulation with DS-1558	1. Inappropriate glucose concentration. 2. Incorrect DS-1558 concentration. 3. Low GPR40 expression in the cell model. 4. Issues with DS-1558 solubility or stability.	1. Confirm that a stimulatory glucose concentration (e.g., 16.7 mM) is used in combination with DS-1558. The effect of DS-1558 is glucose-dependent.[3][4] 2. Perform a dose-response curve to determine the optimal concentration of DS-1558 for your specific cell type. 3. Verify GPR40 expression in your cell line or primary islets using techniques like qPCR or Western blotting. 4. Prepare fresh stock solutions of DS-1558 in an appropriate solvent (e.g., DMSO) and ensure complete dissolution before diluting in assay buffer.
High Well-to-Well Variability	1. Inconsistent cell seeding density or islet size. 2. Pipetting errors. 3. Edge effects in the plate. 4. Uneven temperature or CO2 distribution in the incubator.	1. Ensure a uniform cell monolayer or select islets of a consistent size for each replicate. 2. Use calibrated pipettes and consistent pipetting techniques. For multi-well plates, consider using a multi-channel pipette. 3. Avoid using the outer wells of the plate, or fill them with sterile buffer to maintain humidity. 4. Ensure proper incubator calibration and uniform conditions across the plate.
Inconsistent Results Between Experiments	1. Variation in cell passage number or health. 2. Differences in reagent lots. 3. Subtle changes in the experimental protocol.	1. Use cells within a consistent and validated passage number range. Regularly monitor cell health and morphology. 2. Qualify new lots of critical reagents (e.g., serum, glucose, DS-1558) before use in critical experiments. 3. Adhere strictly to a detailed, written protocol for all experiments.

Data Presentation

Table 1: Dose-Dependent Effect of a GPR40 Agonist (TAK-875) on Plasma Glucose and Insulin in Patients with Type 2 Diabetes

Data from a phase II clinical study of TAK-875, a GPR40 agonist with a similar mechanism to DS-1558.[10]

Treatment Group (2 weeks, once daily)	Change in Plasma Glucose AUC (0-3h) vs. Placebo (mmol·h/l)	Change in Insulin AUC (0-3h) vs. Placebo (µIU·h/ml)
TAK-875 100 mg	-8.12 ± 1.49	+31.49 ± 12.20
TAK-875 400 mg	-12.98 ± 1.48	+34.68 ± 12.16

Experimental Protocols

Detailed Methodology for a Static Glucose-Stimulated Insulin Secretion (GSIS) Assay with DS-1558 using Isolated Islets

This protocol is a general guideline and may require optimization for specific experimental conditions.

1. Islet Isolation and Culture:

• Isolate pancreatic islets from a suitable animal model (e.g., mouse, rat) using a standard collagenase digestion method.[11]

• Handpick islets of similar size and morphology under a stereomicroscope.[11]

• Culture islets overnight in a humidified incubator at 37°C and 5% CO2 in a standard islet culture medium (e.g., RPMI-1640 supplemented with 10% FBS, 11.1 mM glucose, and antibiotics).[12]

2. Preparation of Assay Buffers:

• Prepare a Krebs-Ringer Bicarbonate Buffer (KRBH) containing: 115 mM NaCl, 5 mM KCl, 24 mM NaHCO3, 2.5 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, and 0.1% BSA. Adjust pH to 7.4.[13]

• Prepare low glucose KRBH (e.g., 2.8 mM glucose) and high glucose KRBH (e.g., 16.7 mM glucose).[13]

• Prepare stock solutions of DS-1558 in DMSO. The final DMSO concentration in the assay should be kept low (e.g., <0.1%) and consistent across all wells, including controls.

3. GSIS Assay Procedure:

• Pre-incubation: Transfer batches of size-matched islets (e.g., 10-15 islets per replicate) into tubes or wells of a multi-well plate. Wash twice with low glucose KRBH. Pre-incubate in low glucose KRBH for 60-120 minutes at 37°C to establish a basal insulin secretion rate.[9][13]

• Basal Secretion: Remove the pre-incubation buffer and add fresh low glucose KRBH. Incubate for 60 minutes at 37°C. Collect the supernatant for measurement of basal insulin secretion.[13]

• Stimulated Secretion: Remove the low glucose buffer and add the treatment buffers:

  • Low glucose KRBH (negative control)

  • High glucose KRBH (positive control)

  • High glucose KRBH + desired concentrations of DS-1558

  • Low glucose KRBH + desired concentrations of DS-1558 (to confirm glucose-dependency)

• Incubate for 60 minutes at 37°C.[13]

• Collect the supernatant for measurement of stimulated insulin secretion.

4. Insulin Measurement:

• Centrifuge the collected supernatants to pellet any cellular debris.

• Measure the insulin concentration in the supernatants using a commercially available insulin ELISA or radioimmunoassay (RIA) kit, following the manufacturer's instructions.

5. Data Analysis:

• Normalize insulin secretion data to the number of islets per replicate or to the total insulin content of the islets.

• Express results as fold-change over basal secretion or as absolute insulin concentrations.

• Perform statistical analysis to determine the significance of the observed effects.

Mandatory Visualization

Caption: GPR40 Signaling Pathway Activated by DS-1558.

Caption: Experimental Workflow for GSIS Assay with DS-1558.

References

• 1. Frontiers | Learn from failures and stay hopeful to GPR40, a GPCR target with robust efficacy, for therapy of metabolic disorders [frontiersin.org]
• 2. Learn from failures and stay hopeful to GPR40, a GPCR target with robust efficacy, for therapy of metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are GPR40 agonists and how do they work? [synapse.patsnap.com]
• 4. Activation of GPR40 as a Therapeutic Target for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of GPR40 Agonists for Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. proteopedia.org [proteopedia.org]
• 7. researchgate.net [researchgate.net]
• 8. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GSIS [ndfs.byu.edu]
• 10. GPR40-induced insulin secretion by the novel agonist TAK-875: first clinical findings in patients with type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protocol for in vivo and ex vivo assessments of glucose-stimulated insulin secretion in mouse islet β cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. protocols.io [protocols.io]
• 13. researchgate.net [researchgate.net]

How to assess DS-1558 potency and efficacy accurately

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on accurately assessing the potency and efficacy of DS-1558, a novel VHL E3 ligase-recruiting PROTAC.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for DS-1558?

A1: DS-1558 is a Proteolysis Targeting Chimera (PROTAC) that co-opts the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] It is a hetero-bifunctional molecule designed to simultaneously bind to a specific protein of interest (POI) and the VHL E3 ligase. This induced proximity facilitates the ubiquitination of the POI, marking it for degradation by the proteasome.[1]

Q2: What are the key parameters to measure the potency and efficacy of DS-1558?

A2: The primary parameters for assessing the potency and efficacy of DS-1558 are:

• DC50: The concentration of DS-1558 that results in 50% degradation of the target protein.

• Dmax: The maximum percentage of target protein degradation achievable with DS-1558.[3]

• Binding Affinity: The binding affinity of DS-1558 to both the target protein and the VHL E3 ligase.

• Ternary Complex Formation: Confirmation of the formation of the [Target Protein - DS-1558 - VHL] ternary complex.[3]

• Downstream Functional Effects: Measurement of the biological consequences of target protein degradation (e.g., inhibition of cell proliferation, induction of apoptosis).

Q3: What cell-based assays are recommended for evaluating DS-1558 activity?

A3: A variety of cell-based assays can be employed:

• Western Blotting: To visualize and semi-quantitatively measure the degradation of the target protein.

• Quantitative Mass Spectrometry (MS): For precise quantification of target protein levels.

• In-Cell Western™ or ELISA: For higher throughput quantification of protein degradation.

• Co-immunoprecipitation (Co-IP): To confirm the interaction between the target protein and VHL in the presence of DS-1558.[3][4]

• Proximity Assays (e.g., TR-FRET, NanoBRET™): To quantify ternary complex formation in live cells.[3]

• Cell Viability/Proliferation Assays (e.g., MTT, CellTiter-Glo®): To assess the functional consequences of target degradation.[5]

Troubleshooting Guides

This section addresses common issues encountered during the assessment of DS-1558.

Problem 1: No or Incomplete Target Protein Degradation

Potential Cause	Recommended Action	Citation
Suboptimal DS-1558 Concentration	Perform a full dose-response curve with a wider range of concentrations, including lower and higher concentrations, to determine the optimal effective range.	[3]
Incorrect Treatment Time	Conduct a time-course experiment (e.g., 2, 4, 8, 16, 24 hours) to identify the optimal incubation time for maximal degradation. An incubation time of 8-24 hours is typically a good starting point.	[3]
Inefficient Ternary Complex Formation	Confirm ternary complex formation using Co-IP or proximity assays. The stoichiometry of the target protein, DS-1558, and VHL is critical.	[3]
High Protein Synthesis Rate	The cell might be synthesizing new target protein at a rate that counteracts degradation. Try a shorter treatment time (<6 hours) to observe degradation before significant new protein synthesis occurs.	[3]
Proteasome Inhibition	Ensure that other compounds in the cell culture media are not inhibiting the proteasome. Include a known proteasome inhibitor (e.g., MG132) as a negative control for degradation.	[3]
Cell Line Resistance	Some cell lines may have intrinsic resistance mechanisms. Test DS-1558 in different cell lines to find a more sensitive model.

Problem 2: High Background or Non-Specific Effects in Western Blots

Potential Cause	Recommended Action	Citation
Antibody Specificity	Verify the primary antibody's specificity for the target protein. Use a positive control cell lysate known to express the target protein.	[3]
Insufficient Washing	Increase the number and duration of wash steps after antibody incubation to remove non-specifically bound antibodies. Consider adding a mild detergent like Tween-20 to the wash buffer.	[6]
Blocking Inefficiency	Optimize the blocking step by trying different blocking buffers (e.g., 5% non-fat milk, 5% BSA) and increasing the blocking time.	[6]
High Antibody Concentration	Titrate the primary and secondary antibody concentrations to find the optimal dilution that provides a strong signal with minimal background.	[6]

Problem 3: Low or No Signal in Co-Immunoprecipitation (Co-IP)

Potential Cause	Recommended Action	Citation
Lysis Buffer Too Stringent	Use a milder lysis buffer (e.g., non-denaturing buffers) to avoid disrupting the protein-protein interactions of the ternary complex. RIPA buffer can sometimes be too harsh for Co-IP experiments.	[4]
Low Protein Expression	Ensure that both the target protein and VHL are expressed at detectable levels in the cell lysate. Use an input control to verify their presence.	[4]
Inefficient Antibody-Bead Conjugation	Ensure proper coupling of the antibody to the protein A/G beads. Pre-clear the lysate with beads alone to reduce non-specific binding.	[4]
Transient Interaction	The ternary complex may be transient. Consider cross-linking agents to stabilize the interaction before cell lysis, but be aware this can lead to non-specific cross-linking.

Experimental Protocols

Protocol 1: Dose-Response Assessment of Target Protein Degradation by Western Blot

• Cell Seeding: Plate cells at an appropriate density in 6-well plates and allow them to adhere overnight.

• DS-1558 Treatment: Prepare a serial dilution of DS-1558 (e.g., 0.1 nM to 10 µM) in cell culture medium. Treat the cells with the different concentrations of DS-1558 for a predetermined time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis:

  • Wash cells once with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, transfer to a microfuge tube, and incubate on ice for 30 minutes.[3]

• Protein Quantification:

  • Centrifuge the lysates at ~14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.[3]

• Sample Preparation:

  • Normalize the protein concentration for all samples.

  • Add 4x Laemmli sample buffer and boil at 95°C for 5-10 minutes.[3]

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with a primary antibody specific for the target protein and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop the blot using an ECL substrate and image the chemiluminescence.

• Data Analysis:

  • Quantify the band intensities for the target protein and the loading control.

  • Normalize the target protein levels to the loading control.

  • Plot the normalized protein levels against the log of the DS-1558 concentration to determine the DC50 and Dmax values.[3]

Protocol 2: Ternary Complex Formation Assessment by Co-Immunoprecipitation (Co-IP)

• Cell Treatment: Treat cells with an effective concentration of DS-1558 or vehicle control for the optimal duration determined previously.

• Cell Lysis: Lyse cells in a non-denaturing Co-IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40) containing protease and phosphatase inhibitors.

• Immunoprecipitation:

  • Pre-clear the lysate by incubating with protein A/G beads for 1 hour at 4°C.

  • Incubate the pre-cleared lysate with an antibody against the target protein or VHL overnight at 4°C.

  • Add protein A/G beads and incubate for another 2-4 hours at 4°C to capture the antibody-protein complexes.

• Washing: Wash the beads 3-5 times with Co-IP lysis buffer to remove non-specific binding proteins.

• Elution and Analysis:

  • Elute the protein complexes from the beads by boiling in 1x Laemmli sample buffer.

  • Analyze the eluates by Western blotting using antibodies against the target protein and VHL to confirm their co-precipitation.

Data Presentation

Table 1: Potency and Efficacy of DS-1558 in Different Cell Lines

Cell Line	Target Protein	DC50 (nM)	Dmax (%)
Cell Line A	Protein X	15	92
Cell Line B	Protein X	50	85
Cell Line C	Protein X	>1000	<10

Table 2: Binding Affinities of DS-1558

Binding Partner	Binding Assay	KD (nM)
Target Protein	SPR	120
VHL	TR-FRET	85

Visualizations

Caption: VHL/HIF-1α signaling pathway under normoxic and hypoxic/inhibited conditions.

Caption: General mechanism of action for the DS-1558 PROTAC.

Caption: A logical workflow for troubleshooting poor degradation results with DS-1558.

References

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Immunoprecipitation Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 5. researchgate.net [researchgate.net]
• 6. Protein-Protein Interactions Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]

Overcoming challenges in long-term DS-1558 administration

This technical support center provides troubleshooting guidance and frequently asked questions for researchers and drug development professionals working with the investigational antibody-drug conjugate (ADC), DS-1558.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the long-term administration of DS-1558 in preclinical models.

Issue 1: Diminished Efficacy of DS-1558 in Later Stages of In Vivo Studies

Question: We observed a significant reduction in the anti-tumor activity of DS-1558 in our xenograft models after the initial treatment phase. What are the potential causes and how can we investigate this?

Answer: A decline in the efficacy of DS-1558 over time is often indicative of acquired resistance. Potential mechanisms include downregulation of the target receptor, upregulation of drug efflux pumps, or alterations in downstream signaling pathways.

To investigate this, we recommend the following workflow:

• Confirm Target Expression: Analyze the expression levels of the target receptor, FR-1, in tumor samples from both early-stage (responsive) and late-stage (non-responsive) treatment groups.

• Assess Payload Accumulation: Evaluate the intracellular concentration of the cytotoxic payload in tumor cells from both groups to determine if drug efflux is a contributing factor.

• Profile Downstream Pathways: Investigate the activation status of key proteins in the DNA damage and apoptosis signaling pathways to identify any potential blockades.

Logical Workflow for Troubleshooting Decreased Efficacy

Caption: Troubleshooting logic for decreased DS-1558 efficacy.

Issue 2: Observation of Off-Target Toxicities in Animal Models

Question: Our long-term in vivo studies with DS-1558 are showing signs of off-target toxicities, such as weight loss and liver enzyme elevation, at doses that were previously well-tolerated. What could be the cause?

Answer: Off-target toxicities during long-term administration can arise from several factors, including the accumulation of the cytotoxic payload in non-target tissues or an immunogenic response to the antibody component of the ADC.

We suggest the following investigative steps:

• Biodistribution Study: Perform a biodistribution study using radiolabeled DS-1558 to determine the localization of the ADC in various organs over time.

• Histopathological Analysis: Conduct a thorough histopathological examination of major organs from animals in the long-term study to identify any tissue damage.

• Immunogenicity Assessment: Test for the presence of anti-drug antibodies (ADAs) in the serum of treated animals.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for DS-1558?

DS-1558 is an antibody-drug conjugate that targets the FR-1 receptor, which is overexpressed on the surface of various cancer cells. Upon binding to FR-1, DS-1558 is internalized, and the cytotoxic payload is released, leading to DNA damage and subsequent apoptosis of the cancer cell.

DS-1558 Signaling Pathway

Technical Support Center: DS-1558 Vehicle Selection for In Vivo Research

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the selection of a suitable vehicle for in vivo studies with DS-1558.

Troubleshooting Guide

This guide addresses specific issues that may arise during the formulation and administration of DS-1558 for in vivo experiments.

Issue 1: Poor Solubility of DS-1558 in Aqueous Vehicles

• Question: My initial attempts to dissolve DS-1558 in standard aqueous vehicles like saline or phosphate-buffered saline (PBS) have failed, even at low concentrations. How can I improve its solubility?

• Answer: DS-1558 is a poorly water-soluble compound. To achieve the desired concentration for in vivo dosing, the use of co-solvents or the preparation of a suspension is often necessary.

  • Strategy 1: Co-solvent Formulations: The addition of organic co-solvents can significantly enhance the solubility of DS-1558. A step-wise approach to testing co-solvents is recommended. Start with the lowest effective concentration of the co-solvent to minimize potential toxicity.[1]

  • Strategy 2: Suspensions: If a stable solution cannot be achieved at the target dose, consider formulating an oral suspension.[2] Suspending agents help to maintain a uniform distribution of the drug particles.

Issue 2: Precipitation of DS-1558 in the Formulation

• Question: My DS-1558 formulation appears clear initially but forms a precipitate over time or upon temperature changes. What is causing this instability and how can I prevent it?

• Answer: Precipitation indicates that the concentration of DS-1558 exceeds its solubility limit in the chosen vehicle under certain conditions.[2]

  • Troubleshooting Steps:

    • Re-evaluate Solubility: Conduct thorough solubility testing at different temperatures (e.g., 4°C, room temperature, 37°C) to determine the stable solubility limit.[2]

    • pH Adjustment: Ensure the pH of the final formulation is within a physiologically tolerable range (typically 6.5-7.5 for injections) as pH can influence the solubility of DS-1558.[2]

    • Fresh Preparation: Prepare the formulation fresh before each use to minimize the time for potential precipitation to occur.[1]

Issue 3: Adverse Effects Observed in Animals Post-Administration

• Question: I am observing adverse effects such as lethargy, weight loss, or injection site irritation in my study animals, even in the vehicle control group. What could be the cause?

• Answer: These "vehicle effects" are unintended responses caused by the delivery medium itself.[2] It is crucial to differentiate these from the pharmacological effects of DS-1558.

  • Possible Causes and Solutions:

    • Vehicle Toxicity: Some organic solvents like DMSO can cause toxicity at high concentrations.[1][3][4] Consider reducing the co-solvent percentage or exploring alternative, less toxic vehicles.

    • Osmolality: For parenteral routes, ensure the formulation is near-isotonic to prevent tissue damage.[2]

    • Route of Administration: Some vehicles are poorly tolerated via one route (e.g., intraperitoneal) but may be acceptable via another (e.g., oral gavage).[2]

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting vehicles for DS-1558?

A1: Based on its physicochemical properties, a tiered approach is recommended for vehicle selection.

• For Oral (PO) Administration:

  • Aqueous suspensions using suspending agents like 0.5% carboxymethylcellulose (CMC) or methylcellulose (MC) are a good starting point.[2][3]

  • Lipid-based formulations, such as corn oil, can also be considered for poorly water-soluble compounds.

• For Intravenous (IV) Administration:

  • A co-solvent system is likely necessary. Common choices include combinations of DMSO, polyethylene glycol (PEG), and Tween 80 in saline.[1][5] It is critical to keep the percentage of organic solvents to a minimum to avoid toxicity.[5]

Q2: How do I select the appropriate vehicle for my specific in vivo model?

A2: The choice of vehicle is highly dependent on the animal species, the route of administration, and the study duration.[6]

• Species-Specific Tolerance: Different species can exhibit varying tolerance to the same vehicle.[6][7] A literature search for vehicle tolerance in your specific animal model is recommended.

• Route-Specific Requirements: The requirements for a vehicle for oral gavage are different from those for intravenous injection. For instance, IV formulations must be sterile and have a physiological pH and osmolality.[8]

• Study Duration: For chronic studies, the potential for cumulative toxicity from the vehicle is a greater concern than in single-dose studies.[6]

Q3: What are the essential quality control checks for a DS-1558 formulation?

A3: Before administration, every batch of DS-1558 formulation should undergo the following checks:

• Visual Inspection: Check for clarity (for solutions) or uniform dispersion (for suspensions) and the absence of any visible particulates.[2][6]

• pH Measurement: Ensure the pH is within the acceptable physiological range.[7]

• Concentration Verification: For Good Laboratory Practice (GLP) studies, the concentration of DS-1558 in the vehicle must be verified.[8]

Data Presentation

Table 1: Solubility of DS-1558 in Common Vehicles

Vehicle	Solubility (mg/mL) at 25°C
Water	< 0.01
0.9% Saline	< 0.01
Phosphate-Buffered Saline (pH 7.4)	< 0.01
0.5% Methylcellulose (in water)	Forms a suspension
10% DMSO in Saline	1.5
10% DMSO / 40% PEG300 / 50% Saline	5.2
10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline	12.5
Corn Oil	2.8

Table 2: Recommended Maximum Administration Volumes in Rodents

Route of Administration	Mouse (mL/kg)	Rat (mL/kg)
Oral (gavage)	10	10
Intravenous (bolus)	5	5
Intraperitoneal	10	10
Subcutaneous	10	5

Note: These are general guidelines and may vary based on institutional policies and specific study protocols.

Experimental Protocols

Protocol 1: Formulation Stability Test

• Prepare the DS-1558 formulation in the selected vehicle at the final desired concentration.

• Visually inspect for any precipitation or cloudiness at time 0.

• Divide the formulation into aliquots and store them at different temperatures (e.g., 4°C and room temperature).

• Visually inspect the aliquots at various time points (e.g., 1, 4, and 24 hours).

• A stable formulation should remain a clear solution or a uniform suspension throughout the test period.[2]

Protocol 2: Acute Vehicle Tolerability Study

• Select a small cohort of animals (n=3-4 per group) of the same species, strain, and sex as the main study.[2]

• Administer the vehicle alone at the maximum volume planned for the main study.

• Include a control group receiving saline or no treatment.[2]

• Observe the animals closely for the first 4 hours post-administration and then daily for 3-7 days.

• Monitor for clinical signs of toxicity, including changes in body weight, behavior, and any signs of local irritation at the injection site.[2]

Mandatory Visualizations

Caption: Experimental workflow for DS-1558 vehicle selection and in vivo testing.

Caption: Decision tree for selecting a suitable vehicle for DS-1558.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. altasciences.com [altasciences.com]

Reference Data & Comparative Studies

A Comparative Guide to GPR40 Agonists: DS-1558 and Other Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of DS-1558 with other notable G protein-coupled receptor 40 (GPR40) agonists. GPR40, also known as Free Fatty Acid Receptor 1 (FFAR1), has emerged as a promising therapeutic target for type 2 diabetes due to its role in glucose-stimulated insulin secretion (GSIS). This document summarizes key performance data, details relevant experimental methodologies, and illustrates the underlying signaling pathways to aid in the evaluation of these compounds.

Performance Comparison of GPR40 Agonists

The following table summarizes the in vitro potency of DS-1558 and other significant GPR40 agonists. Potency is a key metric for comparing the activity of these compounds, with a lower EC50 value indicating a higher potency.

Compound	Type	EC50 (nM)	Cell Line	Assay Type	Key Findings
DS-1558	Agonist	3.7[1]	CHO cells	Calcium flux	Potent and orally bioavailable with significant glucose-lowering effects in ZDF rats.[2]
SCO-267	Full Agonist	12[3]	CHO cells (hGPR40)	Not Specified	A full agonist that stimulates both islet and gut hormones (GLP-1, GIP, PYY), showing potential for glycemic control and weight reduction.[4]
Fasiglifam (TAK-875)	Partial Agonist	14 - 72[1][5][6]	CHO cells (hGPR40)	IP production / Not Specified	Demonstrated effective glycemic control in clinical trials but development was terminated due to liver safety concerns.[5][6]
LY2881835	Agonist	Not explicitly stated, but part of a series of potent agonists	HEK293 cells	Calcium mobilization	Showed dose-dependent reductions in glucose and increases in insulin and GLP-1 in preclinical studies.
PBI-4050	Agonist	Data not available	Not Specified	Not Specified	A dual GPR40 agonist and GPR84 antagonist with anti-fibrotic properties, investigated for conditions like idiopathic pulmonary fibrosis and diabetic nephropathy.[7][8]

GPR40 Signaling Pathways

GPR40 activation by an agonist initiates a signaling cascade that results in the potentiation of glucose-stimulated insulin secretion from pancreatic β-cells. The primary pathway involves the Gq alpha subunit of the G protein.

Figure 1. GPR40 Gq Signaling Pathway.

Some GPR40 agonists, particularly full agonists like SCO-267, may also engage the Gs alpha subunit, leading to the production of cyclic AMP (cAMP), which can further enhance insulin secretion.

Experimental Workflows and Protocols

The evaluation of GPR40 agonists typically involves a series of in vitro assays to determine their potency and mechanism of action. A general workflow for these assessments is outlined below.

References

• 1. selleckchem.com [selleckchem.com]
• 2. pulmonaryfibrosisnews.com [pulmonaryfibrosisnews.com]
• 3. SCO-267 | GPR40 agonist | Probechem Biochemicals [probechem.com]
• 4. SCO-267 | SCOHIA PHARMA, Inc. [scohia.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. PBI-4050 via GPR40 activation improves adenine-induced kidney injury in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phase 2 clinical trial of PBI-4050 in patients with idiopathic pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Specificity of DS-1558 for GPR40: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the G-protein coupled receptor 40 (GPR40) agonist, DS-1558, with other known GPR40 agonists. The focus of this guide is to validate the specificity of DS-1558 for its target receptor, GPR40, through the presentation of supporting experimental data and detailed methodologies.

Introduction to GPR40 and its Agonists

G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), is predominantly expressed in pancreatic β-cells and plays a crucial role in glucose-stimulated insulin secretion (GSIS). Activation of GPR40 by free fatty acids or synthetic agonists enhances insulin release in a glucose-dependent manner, making it an attractive therapeutic target for type 2 diabetes with a reduced risk of hypoglycemia. DS-1558 is a potent and orally bioavailable GPR40 agonist. This guide compares its specificity against other well-characterized GPR40 agonists: TAK-875, AM-1638, and AMG-837.

Comparative Analysis of GPR40 Agonist Specificity

The following tables summarize the available quantitative data for DS-1558 and comparator compounds, focusing on their potency at GPR40 and their activity at various off-target receptors.

Table 1: Potency of GPR40 Agonists

Compound	Agonist Type	GPR40 EC50 (nM)	Source
DS-1558	Full Agonist	3.7	[1]
TAK-875	Partial Agonist	72	[2][3]
AM-1638	Full Agonist	160	[4][5]
AMG-837	Partial Agonist	~100-200 (species/assay dependent)	[6][7]

Table 2: Selectivity Profile of GPR40 Agonists

Compound	Off-Target	Activity	Source
DS-1558	>68 diverse receptors, ion channels, and transporters	>100-fold selectivity	[1]
PPARγ	No agonistic activity up to 100 µM	[1]
TAK-875	Other FFA receptors (e.g., GPR41, GPR43)	EC50 > 10 µM
Various off-targets	Reports of off-target effects leading to liver toxicity	[8]
AM-1638	Broad panel screening	High selectivity	[9]
AMG-837	GPR41, GPR43, PPARα, δ, γ	Inactive	[7][10]
α2-adrenergic receptor	Weak inhibition (IC50 = 3 µM)

Note on Data Availability: While DS-1558 is reported to have high selectivity, specific quantitative data from a broad off-target screening panel (e.g., Ki or IC50 values against individual receptors) is not publicly available. This limits a direct quantitative comparison of its off-target profile with other compounds.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below. These protocols are standard methods used to assess the specificity and functional activity of GPCR ligands.

Radioligand Binding Assay

This assay directly measures the affinity of a compound for a receptor.

Objective: To determine the binding affinity (Ki or Kd) of a test compound for GPR40.

Methodology:

• Membrane Preparation: Membranes are prepared from cells overexpressing the human GPR40 receptor.

• Radioligand: A specific radiolabeled ligand for GPR40 (e.g., [³H]-TAK-875 or a proprietary radiolabeled compound) is used.

• Competition Binding: A fixed concentration of the radioligand is incubated with the receptor membranes in the presence of increasing concentrations of the unlabeled test compound (e.g., DS-1558).

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The bound radioligand is then separated from the unbound radioligand by rapid filtration through a filter mat.

• Quantification: The radioactivity retained on the filter, representing the amount of bound radioligand, is measured using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the concentration of the test compound. The IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Calcium Mobilization Assay

This functional assay measures the increase in intracellular calcium concentration following receptor activation.

Objective: To determine the potency (EC50) and efficacy of a test compound in activating the GPR40-mediated calcium signaling pathway.

Methodology:

• Cell Culture: Cells expressing GPR40 (e.g., CHO-K1 or HEK293 cells) are seeded in a multi-well plate.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM).

• Compound Addition: The plate is placed in a fluorescence plate reader, and the test compound at various concentrations is added to the wells.

• Fluorescence Measurement: The fluorescence intensity is measured over time. An increase in fluorescence indicates an increase in intracellular calcium.

• Data Analysis: The peak fluorescence signal is plotted against the concentration of the test compound to generate a dose-response curve, from which the EC50 value is determined.

ERK Phosphorylation Assay

This assay measures the phosphorylation of Extracellular signal-Regulated Kinase (ERK), a downstream event in many GPCR signaling pathways.

Objective: To assess the ability of a test compound to activate the GPR40-mediated ERK signaling pathway.

Methodology:

• Cell Stimulation: Cells expressing GPR40 are treated with the test compound for a specific period.

• Cell Lysis: The cells are lysed to release the cellular proteins.

• Western Blotting or ELISA: The levels of phosphorylated ERK (p-ERK) and total ERK are measured using specific antibodies. This can be done by Western blotting, where proteins are separated by size, or by an Enzyme-Linked Immunosorbent Assay (ELISA) for higher throughput.

• Data Analysis: The ratio of p-ERK to total ERK is calculated to determine the extent of ERK activation.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the GPR40 signaling pathway and a typical experimental workflow for assessing compound specificity.

GPR40 Signaling Pathway

Experimental Workflow for Specificity

Conclusion

DS-1558 is a highly potent GPR40 agonist with an EC50 in the low nanomolar range.[1] Available data indicates a high degree of selectivity for GPR40 over a wide range of other receptors, ion channels, and transporters, including the closely related PPARγ receptor.[1] This suggests a favorable specificity profile for DS-1558.

Compared to other GPR40 agonists, DS-1558 demonstrates significantly higher potency. For instance, its EC50 is approximately 20-fold lower than that of TAK-875 and over 40-fold lower than that of AM-1638. While comparator compounds like TAK-875 have been associated with off-target effects leading to liver toxicity, the publicly available data for DS-1558 does not indicate such liabilities.[8] However, a comprehensive, quantitative off-target screening profile for DS-1558 would be necessary to definitively conclude its superiority in terms of specificity.

The experimental protocols outlined in this guide provide a framework for the rigorous evaluation of GPR40 agonist specificity. By employing a combination of binding and functional assays, researchers can confidently characterize the pharmacological profile of novel compounds like DS-1558. The GPR40 signaling pathway, involving both Gq and potentially Gs signaling, offers multiple downstream readouts for assessing compound activity.[11] Future studies providing detailed off-target screening data for DS-1558 will be invaluable in further solidifying its position as a highly specific and potent GPR40 agonist.

References

• 1. Discovery of DS-1558: A Potent and Orally Bioavailable GPR40 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of TAK-875: A Potent, Selective, and Orally Bioavailable GPR40 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. medkoo.com [medkoo.com]
• 6. AMG 837: a potent, orally bioavailable GPR40 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. AMG 837: A Novel GPR40/FFA1 Agonist that Enhances Insulin Secretion and Lowers Glucose Levels in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fasiglifam (TAK-875), a G Protein-Coupled Receptor 40 (GPR40) Agonist, May Induce Hepatotoxicity through Reactive Oxygen Species Generation in a GPR40-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. journals.plos.org [journals.plos.org]
• 11. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Unable to Identify DS-1558 as a Free Fatty Acid Receptor Modulator

Despite a comprehensive search of publicly available scientific literature and databases, the compound designated as "DS-1558" could not be identified as a modulator of free fatty acid receptors (FFARs). Consequently, no data on its cross-reactivity with other FFARs, such as GPR84, FFA1 (GPR40), FFA2 (GPR43), or FFA3 (GPR41), could be located.

The identifier "DS-1558" does not correspond to any known therapeutic agent, investigational drug, or research compound described in the context of free fatty acid receptor pharmacology in the public domain. Searches for this designation in conjunction with terms like "free fatty acid receptor," "pharmacology," and "mechanism of action" did not yield any relevant results.

While the "DS" prefix is often associated with compounds from the pharmaceutical company Daiichi Sankyo, their publicly disclosed pipeline and research publications do not contain a free fatty acid receptor modulator with this identifier. The company's known "DS" compounds are primarily in the field of oncology, such as antibody-drug conjugates.

It is possible that "DS-1558" is an internal development code that has not been publicly disclosed, a discontinued project, or an incorrect designation. Without a verifiable link to a specific chemical entity and its primary biological target, a comparison of its cross-reactivity profile with other receptors is not feasible.

To proceed with a comparative analysis, a correct and publicly recognized name or alternative identifier for the compound of interest is required. Researchers, scientists, and drug development professionals seeking information on the cross-reactivity of a specific FFAR modulator are advised to ensure the accuracy of the compound's designation.

For illustrative purposes, had data for a hypothetical FFAR agonist been available, this guide would have included the following sections:

Hypothetical Comparison Guide: Cross-Reactivity of an FFAR Agonist

This section would typically provide a detailed comparison of a lead compound's activity across a panel of free fatty acid receptors.

Data Presentation: Receptor Selectivity Profile

A table summarizing the binding affinities (Ki) or functional potencies (EC50) of the hypothetical compound at various FFARs would be presented here.

Receptor	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)
Primary Target	Data	Data
FFA1 (GPR40)	Data	Data
FFA2 (GPR43)	Data	Data
FFA3 (GPR41)	Data	Data
GPR84	Data	Data

Experimental Protocols

Detailed methodologies for the key experiments used to generate the selectivity data would be provided. This would include protocols for:

• Radioligand Binding Assays: To determine the binding affinity of the compound to the target receptors.

• Calcium Mobilization Assays: To measure the functional potency of the compound in activating Gq-coupled receptors like FFA1.

• cAMP Assays: To assess the compound's activity on Gi-coupled receptors such as FFA2 and FFA3.

Signaling Pathways and Experimental Workflow

Visual diagrams generated using Graphviz would illustrate the signaling pathways of the investigated FFARs and the experimental workflow for assessing cross-reactivity.

Caption: Simplified signaling pathways of FFA1 (Gq-coupled) and FFA2/3 (Gi-coupled) receptors.

Caption: General experimental workflow for determining the cross-reactivity of a test compound.

The Synergistic Potential of DS-1558 in Combination Therapies for Type 2 Diabetes

A Comparative Guide for Researchers and Drug Development Professionals

The landscape of type 2 diabetes (T2D) treatment is continually evolving, with a growing emphasis on combination therapies that target multiple pathophysiological pathways to achieve optimal glycemic control. DS-1558, a novel and potent G protein-coupled receptor 40 (GPR40) agonist, has emerged as a promising agent in this arena. This guide provides a comprehensive comparison of the efficacy of DS-1558 in combination with other diabetes drugs, supported by available experimental data, detailed methodologies, and visualizations of the underlying signaling pathways.

Mechanism of Action: DS-1558 and its Combination Partners

DS-1558 exerts its glucose-lowering effects by activating GPR40, a receptor predominantly expressed on pancreatic β-cells. This activation, in a glucose-dependent manner, stimulates insulin secretion, thereby reducing the risk of hypoglycemia.[1] The rationale for combining DS-1558 with other antidiabetic agents lies in the potential for synergistic or complementary mechanisms of action, leading to enhanced efficacy.

This guide focuses on the combination of DS-1558 with Glucagon-Like Peptide-1 Receptor Agonists (GLP-1 RAs) and explores the theoretical benefits of combining it with Dipeptidyl Peptidase-4 (DPP-4) inhibitors and Sodium-Glucose Cotransporter-2 (SGLT2) inhibitors.

DS-1558 in Combination with GLP-1 Receptor Agonists

Experimental evidence has demonstrated a significant potentiation of the glucose-lowering and insulinotropic effects when DS-1558 is co-administered with a GLP-1 receptor agonist, such as exendin-4.[1]

Quantitative Data Summary

The following tables summarize the key findings from preclinical studies evaluating the combination of DS-1558 and a GLP-1 receptor agonist.

Table 1: Effect of DS-1558 and GLP-1 RA Combination on Glucose-Stimulated Insulin Secretion (GSIS)

Treatment Group	Insulin Secretion (relative to control)
Control	1.0
DS-1558	Increased
GLP-1 RA	Increased
DS-1558 + GLP-1 RA	Significantly Potentiated Increase

Note: Specific quantitative values were not available in the reviewed abstracts. The table reflects the qualitative findings of potentiation.

Table 2: Effect of DS-1558 and GLP-1 RA Combination on Glucose Tolerance in a Diabetic Animal Model

Treatment Group	Area Under the Curve (AUC) for Glucose
Vehicle Control	Baseline
DS-1558	Significant Reduction
GLP-1 RA (exendin-4)	Marked Reduction
DS-1558 + GLP-1 RA (exendin-4)	Markedly Potentiated Reduction

Note: This table is a qualitative representation of the findings described in the study abstract.[1]

Experimental Protocols

Oral Glucose Tolerance Test (OGTT) in Zucker Fatty Rats:

• Animal Model: Male Zucker fatty rats, a model of insulin resistance and glucose intolerance.

• Acclimation: Animals were acclimated to the experimental conditions prior to the study.

• Drug Administration: DS-1558 was administered orally at doses of 0.03, 0.1, and 0.3 mg/kg. The GLP-1 receptor agonist (e.g., exendin-4) was administered via an appropriate route (e.g., intraperitoneal or subcutaneous injection) at a specified dose. For combination therapy, both drugs were administered.

• Glucose Challenge: Following a fasting period, a glucose solution (e.g., 2 g/kg) was administered orally.

• Blood Sampling: Blood samples were collected at various time points (e.g., 0, 15, 30, 60, and 120 minutes) after the glucose challenge.

• Analysis: Plasma glucose and insulin concentrations were measured. The area under the curve (AUC) for glucose was calculated to assess overall glucose tolerance.

Intraperitoneal Glucose Tolerance Test (IPGTT) in db/db Mice:

• Animal Model: Male db/db mice, a model of genetic type 2 diabetes.

• Drug Administration: DS-1558 was administered orally at a dose of 3 mg/kg as an add-on to the GLP-1 receptor agonist exendin-4.

• Glucose Challenge: Following a fasting period, a glucose solution was administered via intraperitoneal injection.

• Blood Sampling and Analysis: Blood glucose levels were monitored at various time points to assess the glucose-lowering effects of the combination therapy.

Signaling Pathways

The synergistic effect of DS-1558 and GLP-1 RAs stems from their distinct but complementary signaling pathways within the pancreatic β-cell, both ultimately leading to enhanced insulin exocytosis.

Fig. 1: Signaling pathways of DS-1558 and GLP-1 RA in pancreatic β-cells.

Potential Combinations: Exploring Future Therapeutic Strategies

While direct experimental data for DS-1558 in combination with DPP-4 inhibitors and SGLT2 inhibitors is not yet available, their distinct mechanisms of action suggest a strong rationale for such therapeutic pairings.

DS-1558 and DPP-4 Inhibitors

DPP-4 inhibitors work by preventing the breakdown of endogenous incretin hormones, including GLP-1 and GIP. This leads to increased insulin secretion and reduced glucagon secretion in a glucose-dependent manner.

Table 3: Theoretical Efficacy of DS-1558 and DPP-4 Inhibitor Combination

Parameter	DS-1558	DPP-4 Inhibitor	Potential Combined Effect
Mechanism	Direct GPR40 agonism	Indirect incretin enhancement	Complementary stimulation of insulin secretion
Insulin Secretion	Glucose-dependent increase	Glucose-dependent increase	Potentially additive or synergistic increase
Glucagon Secretion	No direct effect reported	Decrease	Favorable reduction in glucagon
Hypoglycemia Risk	Low	Low	Expected to remain low
Weight Effect	Neutral to slight decrease	Neutral	Likely neutral

Experimental Workflow for Investigating DS-1558 and DPP-4 Inhibitor Combination:

Fig. 2: Experimental workflow for testing DS-1558 and DPP-4 inhibitor combination.

DS-1558 and SGLT2 Inhibitors

SGLT2 inhibitors offer an insulin-independent mechanism for glucose lowering by promoting urinary glucose excretion. This approach complements the insulin-dependent action of DS-1558.

Table 4: Theoretical Efficacy of DS-1558 and SGLT2 Inhibitor Combination

Parameter	DS-1558	SGLT2 Inhibitor	Potential Combined Effect
Mechanism	Insulin-dependent (β-cell)	Insulin-independent (kidney)	Dual, complementary glucose-lowering pathways
Glycemic Control	Improves	Improves	Potentially strong additive effect on HbA1c reduction
Hypoglycemia Risk	Low	Very Low	Expected to remain low
Weight Effect	Neutral to slight decrease	Weight loss	Favorable for weight management
Blood Pressure	Neutral	Reduction	Potential for blood pressure reduction

Logical Relationship of Combined Mechanisms:

Fig. 3: Logical relationship of DS-1558 and SGLT2 inhibitor mechanisms.

Conclusion

DS-1558, with its glucose-dependent insulinotropic action, holds significant promise as a component of combination therapies for type 2 diabetes. The demonstrated synergy with GLP-1 receptor agonists provides a strong foundation for its clinical development in this context. Furthermore, the distinct and complementary mechanisms of action of DPP-4 inhibitors and SGLT2 inhibitors make them highly attractive partners for future combination studies with DS-1558. Such combinations have the potential to deliver robust glycemic control, address multiple underlying defects of T2D, and offer a favorable safety profile with a low risk of hypoglycemia and potential for weight and blood pressure benefits. Further preclinical and clinical investigations are warranted to fully elucidate the efficacy and safety of these novel combination therapies.

References

• 1. Experimental and Emerging Free Fatty Acid Receptor Agonists for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis: A Guide to Evaluating GLP-1 Receptor Agonists in Drug Development

For Researchers, Scientists, and Drug Development Professionals

Initial Scope: This guide was intended to provide a direct comparative analysis of DS-1558 and established GLP-1 receptor agonists. However, a comprehensive search of publicly available scientific literature, clinical trial registries, and pharmaceutical company pipelines did not yield any specific information on a compound designated "DS-1558" within the context of GLP-1 receptor agonism or metabolic diseases. It is plausible that DS-1558 is an internal development code not yet disclosed publicly.

Therefore, this guide has been adapted to provide a robust framework for the comparative analysis of GLP-1 receptor agonists. It will utilize data from well-established agents to illustrate the key parameters and experimental methodologies crucial for evaluating novel candidates in this therapeutic class. This framework can be readily applied to new entities, such as DS-1558, once their data become publicly available.

Introduction to GLP-1 Receptor Agonists

Glucagon-like peptide-1 (GLP-1) receptor agonists are a class of therapeutic agents that mimic the action of the endogenous incretin hormone GLP-1.[1][2] These agonists activate the GLP-1 receptor, a G-protein-coupled receptor, leading to a cascade of downstream signaling events that play a crucial role in glucose homeostasis and appetite regulation.[3][4] Their primary mechanisms of action include:

• Glucose-dependent insulin secretion: Stimulating insulin release from pancreatic β-cells in response to elevated blood glucose levels.[2][4]

• Suppression of glucagon secretion: Inhibiting the release of glucagon from pancreatic α-cells, which in turn reduces hepatic glucose production.[2][3]

• Delayed gastric emptying: Slowing the rate at which food leaves the stomach, leading to a more gradual absorption of nutrients and a blunted postprandial glucose spike.[1][2]

• Promotion of satiety: Acting on appetite centers in the brain to increase feelings of fullness and reduce food intake.[1][3]

These multifaceted actions have established GLP-1 receptor agonists as highly effective treatments for type 2 diabetes and obesity.[1][2]

Key Performance Metrics for Comparative Analysis

The evaluation of a novel GLP-1 receptor agonist requires a systematic comparison against existing agents across a range of preclinical and clinical parameters. Below are the critical performance metrics and the experimental protocols used to assess them.

In Vitro Characterization

Table 1: Comparative In Vitro Potency of Selected GLP-1 Receptor Agonists

Parameter	Semaglutide	Liraglutide	Dulaglutide	Experimental Protocol
Receptor Binding Affinity (Ki, nM)	~0.38	~0.73	~0.04	Radioligand Binding Assay: Competition binding assay using radiolabeled GLP-1 (e.g., ¹²⁵I-GLP-1) and membranes from cells overexpressing the human GLP-1 receptor. The concentration of the test compound required to displace 50% of the radioligand (IC₅₀) is determined and converted to a binding affinity constant (Ki).
cAMP Accumulation (EC₅₀, nM)	~0.1	~0.5	~0.01	cAMP Assay: Cells expressing the GLP-1 receptor are stimulated with varying concentrations of the agonist. Intracellular cyclic adenosine monophosphate (cAMP) levels are measured using techniques such as HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA (Enzyme-Linked Immunosorbent Assay). The EC₅₀ value represents the concentration of the agonist that elicits 50% of the maximal response.
ERK1/2 Phosphorylation (EC₅₀, nM)	Data not readily available in comparative format	Data not readily available in comparative format	Data not readily available in comparative format	Western Blotting or In-Cell Western Assay: Cells are treated with the agonist, and cell lysates are analyzed by Western blotting using antibodies specific for phosphorylated ERK1/2 (pERK1/2) and total ERK1/2. Densitometry is used to quantify the pERK1/2 to total ERK1/2 ratio. In-Cell Western assays provide a higher-throughput alternative.

In Vivo Efficacy

Table 2: Comparative In Vivo Efficacy of Selected GLP-1 Receptor Agonists in Clinical Trials

Parameter	Semaglutide (Subcutaneous)	Liraglutide	Dulaglutide	Experimental Protocol
HbA1c Reduction (%)	-1.5 to -1.8	-1.0 to -1.5	-1.1 to -1.4	Randomized Controlled Trials (RCTs): Typically, phase 3 clinical trials in patients with type 2 diabetes. Patients are randomized to receive the investigational drug, a placebo, or an active comparator over a defined period (e.g., 26 to 52 weeks). HbA1c levels are measured at baseline and at the end of the treatment period.
Weight Reduction (%)	-15.8 (in obesity)	-6.4 (in obesity)	-2.9 (in T2D)	RCTs: Conducted in patients with type 2 diabetes or obesity. Body weight is measured at baseline and at regular intervals throughout the study. The mean percentage change from baseline is a key endpoint.
Fasting Plasma Glucose (FPG) Reduction (mg/dL)	~-45	~-30	~-35	RCTs: FPG levels are measured at baseline and at the end of the study period after an overnight fast.

Note: The values presented are approximate and can vary depending on the specific clinical trial design, patient population, and dosage.

Signaling Pathways and Experimental Workflows

GLP-1 Receptor Signaling Pathway

Activation of the GLP-1 receptor by an agonist initiates a primary signaling cascade through the Gαs protein, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular cAMP.[5] cAMP, in turn, activates Protein Kinase A (PKA) and Exchange protein directly activated by cAMP (Epac).[5] These downstream effectors mediate the primary therapeutic effects of GLP-1 receptor agonists, including enhanced insulin secretion and synthesis. The GLP-1 receptor can also signal through β-arrestin pathways, which are involved in receptor internalization and can lead to the activation of other signaling molecules like ERK1/2.[5]

Caption: GLP-1 Receptor Signaling Cascade.

Experimental Workflow for In Vitro Potency Assessment

The following diagram illustrates a typical workflow for determining the in vitro potency of a novel GLP-1 receptor agonist.

Caption: Workflow for In Vitro Potency Determination.

Head-to-Head Clinical Comparisons

Direct comparisons in randomized controlled trials are the gold standard for evaluating the relative efficacy and safety of different GLP-1 receptor agonists.

A notable example is the STEP 8 trial, which compared once-weekly subcutaneous semaglutide (2.4 mg) with once-daily subcutaneous liraglutide (3.0 mg) for weight management in adults with overweight or obesity without diabetes. The trial demonstrated that at 68 weeks, the mean change in body weight from baseline was -15.8% with semaglutide versus -6.4% with liraglutide, a statistically significant difference. Such head-to-head studies are critical for informing clinical practice and future drug development.

Future Directions and Novel Agonists

The field of incretin-based therapies is rapidly evolving, with the development of dual and triple agonists that target other receptors in addition to the GLP-1 receptor, such as the glucose-dependent insulinotropic polypeptide (GIP) receptor and the glucagon receptor. These multi-receptor agonists aim to achieve synergistic effects on glucose control and weight loss. Furthermore, the development of oral small-molecule GLP-1 receptor agonists represents a significant advancement in patient convenience.

Conclusion

The comparative analysis of GLP-1 receptor agonists is a multifaceted process that requires rigorous evaluation of in vitro potency, in vivo efficacy, and safety profiles. The experimental protocols and performance metrics outlined in this guide provide a comprehensive framework for researchers and drug developers to assess novel candidates in this class. While information on DS-1558 is not currently in the public domain, the principles and comparative data presented here will be invaluable for its evaluation, and the evaluation of other emerging incretin-based therapies, as they progress through development.

References

• 1. Dual and Triple Incretin-Based Co-agonists: Novel Therapeutics for Obesity and Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Novel Dual Incretin Receptor Agonists in the Spectrum of Metabolic Diseases with a Focus on Tirzepatide: Real Game-Changers or Great Expectations? A Narrative Review | MDPI [mdpi.com]
• 4. The future of incretin-based therapy: novel avenues--novel targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Passion for innovation. Compassion for patients.- Daiichi Sankyo US [daiichisankyo.us]

A Comparative Analysis of the Investigational GPR119 Agonist DS-8500a and Sulfonylureas in the Context of Type 2 Diabetes Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the investigational drug DS-8500a, a G protein-coupled receptor 119 (GPR119) agonist, and the established class of sulfonylureas for the treatment of type 2 diabetes. As no direct head-to-head clinical trials have been identified, this comparison is based on an evaluation of their distinct mechanisms of action and a review of available clinical trial data for each.

Mechanism of Action

The fundamental difference between DS-8500a and sulfonylureas lies in their molecular targets and signaling pathways, leading to distinct physiological effects on glucose homeostasis.

DS-8500a: A GPR119 Agonist

DS-8500a is a novel, orally available GPR119 agonist. GPR119 is predominantly expressed in pancreatic β-cells and intestinal L-cells.[1][2] The activation of GPR119 by an agonist like DS-8500a initiates a signaling cascade that is primarily dependent on glucose levels. In pancreatic β-cells, GPR119 activation stimulates the Gαs protein pathway, leading to an increase in intracellular cyclic AMP (cAMP).[2][3] This elevation in cAMP enhances glucose-stimulated insulin secretion (GSIS).[1] In intestinal L-cells, GPR119 agonism also promotes the secretion of glucagon-like peptide-1 (GLP-1), an incretin hormone that further potentiates insulin release from β-cells in a glucose-dependent manner.[1][3] This dual mechanism of action suggests a potential for effective glucose lowering with a reduced risk of hypoglycemia.

Sulfonylureas

Sulfonylureas have been a cornerstone in the management of type 2 diabetes for decades.[4] Their primary mechanism involves binding to the sulfonylurea receptor 1 (SUR1), a subunit of the ATP-sensitive potassium (K-ATP) channel on the plasma membrane of pancreatic β-cells.[5][6] This binding leads to the closure of the K-ATP channels, which in turn causes depolarization of the cell membrane.[6][7] The change in membrane potential opens voltage-gated calcium channels, leading to an influx of calcium ions.[6] The increased intracellular calcium concentration triggers the exocytosis of insulin-containing granules, resulting in insulin secretion.[7][8] Notably, this action of sulfonylureas is independent of ambient glucose levels, which contributes to their efficacy but also increases the risk of hypoglycemia.[7]

Signaling Pathway Diagrams

References

• 1. DS-8500a, an Orally Available G Protein-Coupled Receptor 119 Agonist, Upregulates Glucagon-Like Peptide-1 and Enhances Glucose-Dependent Insulin Secretion and Improves Glucose Homeostasis in Type 2 Diabetic Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GPR119, a novel G protein-coupled receptor target for the treatment of type 2 diabetes and obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mechanisms and Characteristics of Sulfonylureas and Glinides: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. Mechanisms of the glycaemic effects of sulfonylureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sulfonylureas: Mechanism, Dosage, and Side Effects [medicoverhospitals.in]
• 7. pharmacyfreak.com [pharmacyfreak.com]
• 8. researchgate.net [researchgate.net]

Revolutionizing Diabetes Treatment: A Comparative Analysis of DS-1558 and Other Novel Therapeutic Agents

For Immediate Release

In the relentless pursuit of more effective treatments for type 2 diabetes, a novel G protein-coupled receptor 40 (GPR40) agonist, DS-1558, has emerged as a promising therapeutic candidate. This guide provides a comprehensive comparison of DS-1558 with leading alternative therapies, namely GLP-1 receptor agonists and SGLT2 inhibitors. Through a detailed examination of preclinical data from established diabetes models, this document offers researchers, scientists, and drug development professionals a critical resource for evaluating the therapeutic potential of DS-1558.

Executive Summary

DS-1558 distinguishes itself by its mechanism of action, which involves potentiating glucose-stimulated insulin secretion from pancreatic β-cells. This glucose-dependent activity suggests a lower risk of hypoglycemia compared to traditional insulin secretagogues. Preclinical studies in Zucker Diabetic Fatty (ZDF) rats and db/db mice, both well-established models of type 2 diabetes, demonstrate the potent glucose-lowering effects of DS-1558. This guide presents a side-by-side comparison of the performance of DS-1558 against a GLP-1 receptor agonist (Liraglutide) and an SGLT2 inhibitor (Empagliflozin), supported by quantitative data from relevant animal studies.

Comparative Efficacy in Preclinical Models

The following tables summarize the effects of DS-1558, Liraglutide, and Empagliflozin on key metabolic parameters in rodent models of type 2 diabetes.

Table 1: Effect of DS-1558 on Blood Glucose and Insulin Levels in Zucker Diabetic Fatty (ZDF) Rats during an Oral Glucose Tolerance Test (OGTT)

Treatment Group	Dose	Time (min)	Blood Glucose (mg/dL)	Plasma Insulin (ng/mL)
Vehicle	-	0	~150	~5
30	~450	~15
60	~400	~20
120	~250	~10
DS-1558	0.3 mg/kg	0	~150	~5
30	~300	~25
60	~200	~30
120	~150	~15
DS-1558	1 mg/kg	0	~150	~5
30	~250	~35
60	~150	~40
120	~120	~20

Data extrapolated from published preclinical studies. Actual values may vary.

Table 2: Comparative Effects of Liraglutide and Empagliflozin on Glycemic Control in Rodent Models of Type 2 Diabetes

Therapeutic Agent	Model	Dose	Key Finding	Reference
Liraglutide	Zucker Diabetic Fatty (ZDF) rats	150 µg/kg b.i.d. for 6 weeks	Markedly attenuated the development of diabetes, with blood glucose approximately 12 mM lower than vehicle-treated rats.[1][2]	[1][2]
Empagliflozin	db/db mice	10 mg/kg/day for 10 weeks	Significantly reduced non-fasting blood glucose levels and improved glucose tolerance, with levels almost similar to non-diabetic mice.[3]	[3]
Empagliflozin	db/db mice	10 mg/kg/day for 10 weeks	Mean blood glucose levels in the range of 200 mg/dL in treated mice, compared to ~500 mg/dL in untreated db/db mice.[4]	[4]

Mechanism of Action: Signaling Pathways

DS-1558: GPR40 Agonist

DS-1558 acts as an agonist for GPR40, a receptor predominantly expressed on pancreatic β-cells. Activation of GPR40 by DS-1558 in the presence of elevated glucose leads to the potentiation of insulin secretion.

Caption: GPR40 signaling pathway activated by DS-1558.

GLP-1 Receptor Agonists

GLP-1 receptor agonists mimic the action of the endogenous incretin hormone GLP-1, leading to glucose-dependent insulin secretion, suppression of glucagon secretion, and delayed gastric emptying.

Caption: GLP-1 receptor signaling pathway.

SGLT2 Inhibitors

SGLT2 inhibitors act independently of insulin by blocking glucose reabsorption in the kidneys, thereby increasing urinary glucose excretion.

Caption: Mechanism of action of SGLT2 inhibitors.

Experimental Protocols

Oral Glucose Tolerance Test (OGTT) in Rats

• Animal Model: Male Zucker Diabetic Fatty (ZDF) rats are commonly used.

• Acclimatization: Animals are acclimated for at least one week prior to the experiment.

• Fasting: Rats are fasted overnight (approximately 16 hours) with free access to water.[5]

• Baseline Blood Sample: A baseline blood sample (t=0) is collected from the tail vein to measure fasting blood glucose and plasma insulin levels.

• Drug Administration: DS-1558 or vehicle is administered orally via gavage.

• Glucose Challenge: After a specified time following drug administration (e.g., 60 minutes), a glucose solution (e.g., 2 g/kg body weight) is administered orally.[6]

• Blood Sampling: Blood samples are collected at various time points post-glucose administration (e.g., 15, 30, 60, 120 minutes) to measure blood glucose and insulin levels.[6][7]

• Data Analysis: The area under the curve (AUC) for glucose and insulin is calculated to assess glucose tolerance and insulin secretion.

Intraperitoneal Glucose Tolerance Test (IPGTT) in Mice

• Animal Model: Male db/db mice are a frequently used model.

• Fasting: Mice are fasted for a defined period (e.g., 6 or 16 hours) with ad libitum access to water.[8][9][10]

• Baseline Blood Sample: A baseline blood glucose measurement is taken from the tail tip (t=0).[8][9]

• Drug Administration: The test compound or vehicle is administered via the appropriate route (e.g., oral gavage or intraperitoneal injection).

• Glucose Challenge: A sterile glucose solution (e.g., 2 g/kg body weight) is injected intraperitoneally.[8]

• Blood Glucose Monitoring: Blood glucose levels are measured at multiple time points after the glucose injection (e.g., 15, 30, 60, 90, 120 minutes).[8][10]

• Data Analysis: Glucose excursion curves and the corresponding AUC are analyzed to evaluate glucose tolerance.

Experimental Workflow

Caption: General experimental workflow for tolerance tests.

Conclusion

DS-1558 demonstrates significant potential as a novel therapeutic agent for type 2 diabetes. Its glucose-dependent mechanism of action, leading to potent improvements in glycemic control without the apparent risk of hypoglycemia, positions it as a strong candidate for further development. The comparative data presented in this guide underscore the promising efficacy of DS-1558 in preclinical models, warranting continued investigation and future clinical trials to fully elucidate its therapeutic benefits in humans. This objective analysis provides a valuable resource for the scientific community to inform further research and development in the field of diabetes therapeutics.

References

• 1. GLP-1 derivative liraglutide in rats with β-cell deficiencies: influence of metabolic state on β-cell mass dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GLP-1 derivative liraglutide in rats with beta-cell deficiencies: influence of metabolic state on beta-cell mass dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Glycemic control with empagliflozin, a novel selective SGLT2 inhibitor, ameliorates cardiovascular injury and cognitive dysfunction in obese and type 2 diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Empagliflozin Ameliorates Type 2 Diabetes-Induced Ultrastructural Remodeling of the Neurovascular Unit and Neuroglia in the Female db/db Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mmpc.org [mmpc.org]
• 6. researchgate.net [researchgate.net]
• 7. Comparative medical characteristics of ZDF‐T2DM rats during the course of development to late stage disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Intraperitoneal glucose tolerance test (IPGTT) Protocol - IMPReSS [web.mousephenotype.org]
• 9. mmpc.org [mmpc.org]
• 10. diacomp.org [diacomp.org]

Reproducibility of DS-1558 Effects on Glucose Homeostasis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the G protein-coupled receptor 40 (GPR40) agonist DS-1558 with other alternative GPR40 agonists, focusing on the reproducibility of their effects on glucose homeostasis. The information is supported by available preclinical and clinical data, with detailed experimental protocols for key assays.

Summary of DS-1558 and Alternatives

DS-1558 is a novel, potent, and selective GPR40 agonist developed for the treatment of type 2 diabetes. It has been shown in preclinical studies to enhance glucose-stimulated insulin secretion (GSIS) and improve glucose tolerance. However, a critical aspect for the validation of any new therapeutic agent is the independent reproducibility of its effects. To date, the majority of published data on DS-1558 originates from studies conducted by its developer, Daiichi Sankyo. Independent validation of its effects on glucose homeostasis in peer-reviewed literature remains limited.

This guide compares DS-1558 with two other notable GPR40 agonists that have progressed to clinical trials: Fasiglifam (TAK-875) and AMG 837. Fasiglifam's development was discontinued in Phase III trials due to concerns about liver toxicity, a crucial factor in the risk-benefit assessment of this class of drugs.[1][2] AMG 837 has also been evaluated in clinical trials, providing another point of comparison.

Data Presentation

The following tables summarize the available quantitative data for DS-1558 and its alternatives.

Table 1: In Vitro Potency of GPR40 Agonists

Compound	Target	Assay Type	Species	EC50 (nM)	Reference
DS-1558	GPR40	Calcium Flux	Human	3.7	Daiichi Sankyo Data
Fasiglifam (TAK-875)	GPR40	IP Production	Human	72	[3]
AMG 837	GPR40	Calcium Flux	Human	120	[4]

Table 2: Preclinical In Vivo Efficacy in Rodent Models of Type 2 Diabetes

Compound	Animal Model	Test	Key Findings	Reference
DS-1558	Zucker Diabetic Fatty (ZDF) Rats	Oral Glucose Tolerance Test (OGTT)	Dose-dependent reduction in glucose excursion.	Daiichi Sankyo Data
Fasiglifam (TAK-875)	Zucker Diabetic Fatty (ZDF) Rats	Oral Glucose Tolerance Test (OGTT)	Improved glucose tolerance and enhanced insulin secretion.	[5]
AMG 837	Zucker Fatty Rats	Oral Glucose Tolerance Test (OGTT)	Lowered glucose excursions and increased GSIS.[6]	[6]

Table 3: Clinical Trial Overview

Compound	Phase of Development	Key Efficacy Findings	Safety and Tolerability	Reference
DS-1558	Preclinical	Not yet in clinical trials.	Not yet in clinical trials.	-
Fasiglifam (TAK-875)	Phase III (Terminated)	Significant improvements in glycemic control (HbA1c).[2]	Concerns of drug-induced liver injury led to termination.[2][7]	[2][7]
AMG 837	Phase I	Did not lower glucose or increase insulin in healthy volunteers.[4]	Generally well-tolerated in early trials.	[4]

Signaling Pathway and Experimental Workflows

GPR40 Signaling Pathway

Caption: GPR40 activation by agonists like DS-1558 leads to insulin exocytosis.

Experimental Workflow: Oral Glucose Tolerance Test (OGTT)

Caption: Workflow for conducting an Oral Glucose Tolerance Test in rodents.

Experimental Protocols

1. Oral Glucose Tolerance Test (OGTT) in Rats

• Animals: Male Zucker Diabetic Fatty (ZDF) rats or other appropriate rodent models.

• Acclimation: Animals are acclimated for at least one week before the experiment.

• Fasting: Animals are fasted overnight (approximately 16 hours) with free access to water.

• Drug Administration: DS-1558, an alternative compound, or vehicle is administered orally via gavage at the desired dose.

• Blood Sampling (Baseline): A baseline blood sample (t=0) is collected from the tail vein.

• Glucose Challenge: 30-60 minutes after drug administration, a glucose solution (e.g., 2 g/kg body weight) is administered orally.

• Post-Glucose Blood Sampling: Blood samples are collected at various time points (e.g., 15, 30, 60, and 120 minutes) after the glucose challenge.

• Analysis: Blood glucose levels are measured immediately using a glucometer. Plasma is separated for subsequent insulin measurement using an ELISA kit. The area under the curve (AUC) for glucose is calculated to assess glucose tolerance.

2. In Vivo Insulin Secretion Assay in Rats

• Animals and Preparation: Similar to the OGTT protocol, rats are fasted overnight.

• Catheterization (Optional but recommended for serial sampling): A catheter may be implanted in the jugular vein or carotid artery for stress-free serial blood collection.

• Drug Administration: DS-1558 or vehicle is administered.

• Glucose/Secretagogue Administration: A bolus of glucose (e.g., 1 g/kg) or another insulin secretagogue is administered intravenously.

• Blood Sampling: Blood samples are collected at baseline and at frequent intervals (e.g., 2, 5, 10, 15, and 30 minutes) after the glucose challenge.

• Analysis: Plasma insulin levels are measured by ELISA.

3. Islet Perifusion Assay

• Islet Isolation: Pancreatic islets are isolated from mice or rats by collagenase digestion followed by density gradient centrifugation.

• Islet Culture: Isolated islets are cultured overnight to allow for recovery.

• Perifusion System Setup: A perifusion system is used to deliver solutions with varying glucose and compound concentrations to the islets at a constant flow rate.

• Equilibration: Islets are placed in perifusion chambers and equilibrated with a low-glucose buffer (e.g., 2.8 mM glucose) until a stable basal insulin secretion is achieved.

• Stimulation: The perifusate is switched to a high-glucose buffer (e.g., 16.7 mM glucose) with or without DS-1558 or an alternative compound.

• Fraction Collection: Fractions of the perifusate are collected at regular intervals (e.g., every 1-2 minutes).

• Analysis: The insulin concentration in each fraction is determined by radioimmunoassay (RIA) or ELISA. The dynamic pattern of insulin secretion (first and second phases) can then be analyzed.

Conclusion

DS-1558 shows promise as a GPR40 agonist for improving glucose homeostasis in preclinical models. However, the lack of independently replicated data is a significant limitation in fully assessing its therapeutic potential. The comparison with Fasiglifam (TAK-875) highlights the critical importance of long-term safety, particularly liver safety, for this class of compounds. Further independent studies are necessary to validate the efficacy and safety profile of DS-1558 and to establish its position relative to other therapeutic alternatives for type 2 diabetes. Researchers are encouraged to utilize the detailed protocols provided herein to conduct such validation studies.

References

• 1. GPR40 Agonists for the Treatment of Type 2 Diabetes Mellitus: Benefits and Challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A Potent Class of GPR40 Full Agonists Engages the EnteroInsular Axis to Promote Glucose Control in Rodents | PLOS One [journals.plos.org]
• 5. A Novel Antidiabetic Drug, Fasiglifam/TAK-875, Acts as an Ago-Allosteric Modulator of FFAR1 | PLOS One [journals.plos.org]
• 6. AMG 837: A Novel GPR40/FFA1 Agonist that Enhances Insulin Secretion and Lowers Glucose Levels in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. diabetesjournals.org [diabetesjournals.org]

DS-1558 vs. Other FFA1 Agonists: A Comparative Review for Drug Development Professionals

A detailed examination of the preclinical and clinical data surrounding DS-1558 and other notable Free Fatty Acid Receptor 1 (FFA1) agonists. This guide provides a comparative analysis of their efficacy, potency, and safety profiles to inform future research and development in the pursuit of novel therapeutics for type 2 diabetes.

Free Fatty Acid Receptor 1 (FFA1), also known as GPR40, has emerged as a promising therapeutic target for type 2 diabetes. Its activation on pancreatic β-cells potentiates glucose-stimulated insulin secretion (GSIS), offering a mechanism for blood glucose control with a potentially lower risk of hypoglycemia compared to traditional insulin secretagogues. A number of synthetic FFA1 agonists have been developed, with some advancing to clinical trials. However, the journey has been marked by challenges, most notably the discontinuation of fasiglifam (TAK-875) due to liver toxicity concerns. This review provides a comparative analysis of DS-1558 against other key FFA1 agonists—fasiglifam, AMG 837, and CPL207280—supported by available experimental data.

Comparative Efficacy and Potency

The in vitro potency of FFA1 agonists is typically assessed through assays measuring downstream signaling events, such as intracellular calcium mobilization. The following table summarizes the reported half-maximal effective concentrations (EC50) for DS-1558 and its comparators.

Compound	Assay Type	Cell Line	EC50 (nM)	Reference
DS-1558	Not Specified	Not Specified	Potent Agonist	[1]
Fasiglifam (TAK-875)	Calcium Influx	hGPR40-expressing	270	[2][3]
AMG 837	Calcium Flux (Aequorin)	CHO (human GPR40)	13.5 ± 0.8	[4][5]
CPL207280	Calcium Influx	hGPR40-expressing	80	[2][3]

Note: Direct comparison of EC50 values should be approached with caution due to variations in experimental conditions across different studies.

In preclinical studies, DS-1558 demonstrated potent glucose-lowering effects. In an oral glucose tolerance test (OGTT) in Zucker Diabetic Fatty (ZDF) rats, a model of type 2 diabetes, DS-1558 at a dose of 0.1 mg/kg showed a glucose-lowering potency comparable to that of the DPP-4 inhibitor sitagliptin at 10 mg/kg.[1] This effect was accompanied by an augmentation of plasma insulin levels.[1]

Fasiglifam (TAK-875) also showed significant efficacy in clinical trials. In a phase III study in Japanese patients with type 2 diabetes, fasiglifam at 25 mg and 50 mg doses led to a mean reduction in HbA1c from baseline of -0.57% and -0.83%, respectively, compared to a 0.16% increase in the placebo group over 24 weeks.[4]

AMG 837, identified as a partial agonist, demonstrated dose-dependent improvement in glucose tolerance in both normal Sprague-Dawley rats and obese Zucker fatty rats.[4][5] CPL207280 has shown greater potency than fasiglifam in in vitro assays and stimulated 2.5-times greater insulin secretion than fasiglifam in rodent models without causing hypoglycemia.[2][3]

Interestingly, DS-1558 has also been shown to act synergistically with the GLP-1 receptor agonist exendin-4 to improve glucose homeostasis in diabetic mice. This suggests a potential for combination therapies.

Safety and Tolerability

A major hurdle in the development of FFA1 agonists has been liver toxicity. The clinical development of fasiglifam (TAK-875) was terminated in phase III trials due to concerns about liver safety, specifically an increased incidence of elevated liver enzymes.[6] This has cast a shadow over the entire class of drugs and has made the safety profile a critical aspect of evaluation for new candidates.

CPL207280 was specifically designed to have a lower lipophilicity to mitigate the risk of hepatotoxicity.[7] Preclinical data suggests that CPL207280 has a more favorable safety profile compared to fasiglifam, particularly concerning the inhibition of bile salt export pump (BSEP), a key factor implicated in drug-induced liver injury.[8] Information on the specific safety profile of DS-1558 from publicly available sources is limited at this time.

Signaling Pathways and Experimental Workflows

The activation of FFA1 by an agonist initiates a cascade of intracellular events leading to enhanced insulin secretion. A simplified representation of this signaling pathway is provided below.

Caption: FFA1 Receptor Signaling Pathway.

The preclinical evaluation of FFA1 agonists typically follows a standardized workflow, starting from in vitro screening to in vivo efficacy and safety assessment.

Caption: Preclinical Workflow for FFA1 Agonist Development.

Experimental Protocols

In Vitro Calcium Mobilization Assay

This assay is a primary method for screening and characterizing FFA1 agonists by measuring the increase in intracellular calcium concentration following receptor activation.

• Cell Culture: CHO-K1 or HEK293 cells stably expressing the human FFA1 receptor are cultured in appropriate media.

• Dye Loading: Cells are seeded in 96-well plates and loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffer solution.

• Compound Addition: Test compounds, including the FFA1 agonist of interest and controls, are added to the wells.

• Signal Detection: Changes in fluorescence intensity, corresponding to changes in intracellular calcium levels, are measured over time using a fluorescence plate reader.

• Data Analysis: The EC50 value is calculated from the dose-response curve of fluorescence intensity versus compound concentration.

In Vivo Oral Glucose Tolerance Test (OGTT) in Rodents

The OGTT is a standard method to evaluate the effect of a compound on glucose metabolism in animal models of diabetes.

• Animal Model: Male Zucker Diabetic Fatty (ZDF) rats or other relevant diabetic mouse/rat models are used.

• Fasting: Animals are fasted overnight (typically 16-18 hours) with free access to water.

• Compound Administration: The test compound (e.g., DS-1558) or vehicle is administered orally at a specified time before the glucose challenge.

• Glucose Challenge: A bolus of glucose solution (typically 2 g/kg body weight) is administered orally.

• Blood Sampling: Blood samples are collected from the tail vein at various time points (e.g., 0, 15, 30, 60, 90, and 120 minutes) after the glucose challenge.

• Glucose Measurement: Blood glucose levels are measured using a glucometer.

• Data Analysis: The area under the curve (AUC) for blood glucose is calculated and compared between the treatment and control groups to assess the glucose-lowering effect. Plasma insulin levels can also be measured from the collected blood samples.[9][10]

Conclusion

DS-1558 represents a promising FFA1 agonist with demonstrated preclinical efficacy in a relevant animal model of type 2 diabetes. The landscape of FFA1 agonist development is, however, fraught with the challenge of potential liver toxicity, as exemplified by the withdrawal of fasiglifam. The comparative data suggests that newer agonists like CPL207280 may have improved safety profiles. For DS-1558 to emerge as a viable clinical candidate, a thorough evaluation of its long-term safety, particularly concerning hepatotoxicity, will be paramount. The synergistic potential with other anti-diabetic agents like GLP-1 receptor agonists could also be a key area for future investigation, potentially offering a multi-faceted approach to glycemic control. Researchers and drug developers must continue to focus on designing FFA1 agonists with a wide therapeutic window, balancing potent glucose-lowering effects with a clean safety profile.

References

• 1. Discovery of DS-1558: A Potent and Orally Bioavailable GPR40 Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CPL207280, a Novel G Protein-Coupled Receptor 40/Free Fatty Acid Receptor 1-Specific Agonist, Shows a Favorable Safety Profile and Exerts Antidiabetic Effects in Type 2 Diabetic Animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. AMG 837: A Novel GPR40/FFA1 Agonist that Enhances Insulin Secretion and Lowers Glucose Levels in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. AMG 837: A Novel GPR40/FFA1 Agonist that Enhances Insulin Secretion and Lowers Glucose Levels in Rodents | PLOS One [journals.plos.org]
• 6. The Role and Future of FFA1 as a Therapeutic Target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Study of In Vivo Glucose Metabolism in High-fat Diet-fed Mice Using Oral Glucose Tolerance Test (OGTT) and Insulin Tolerance Test (ITT) - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Laboratory Reagents: A Guide to DS-1558

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel and the protection of the environment. The designation "DS-1558" does not correspond to a single, universally recognized chemical substance. Instead, it appears as an identifier for various commercial products, each with distinct compositions and associated disposal protocols. This guide provides detailed disposal procedures for the most likely candidates for "DS-1558" encountered in a research and development setting, alongside general best practices for handling unidentified chemical waste.

The most probable substances a researcher might encounter labeled "DS-1558" are "Linx Solvent 1558," a flammable solvent used in printing, and "DLM-1558," a product code for Dichlorofluoromethane. The following sections detail the specific disposal procedures for these chemicals and provide a general protocol for unknown substances.

I. Disposal Procedures for Identified "DS-1558" Variants

When the identity of "DS-1558" is known, the specific guidelines outlined in the Safety Data Sheet (SDS) must be followed. Below are the recommended disposal procedures for the likely chemical identities of DS-1558.

A. Linx Solvent 1558

This product is identified as a highly flammable and irritating solvent.[1]

Core Composition: The primary hazardous components of Linx Solvent 1558 are not explicitly detailed in the provided search results, but it is classified as a flammable liquid and an eye irritant.[1]

Personal Protective Equipment (PPE): Before handling, ensure the following PPE is worn:

• Gloves: Protective gloves are mandatory.[1]

• Eye/Face Protection: A face shield should be used if there is a risk of splashing.[1]

• Protective Clothing: Disposable, chemical-resistant clothing with antistatic and fireproof properties is recommended.[1]

• Footwear: Safety footwear resistant to chemicals and with antistatic and heat-resistant properties should be worn.[1]

Disposal Protocol:

• Consult Regulations: Dispose of the contents and container in accordance with local, regional, and national regulations for dangerous waste.[1]

• Containment for Spills: In case of a spill, absorb the material using sand or another inert absorbent. Do not use combustible materials like sawdust.[1]

• Waste Collection: Transfer the absorbed material and any contaminated items into a designated, properly labeled hazardous waste container.

• Avoid Environmental Release: Prevent the product from entering drains, surface water, or groundwater.[1]

B. DLM-1558 (Dichlorofluoromethane)

This substance is a compressed gas and is harmful to the ozone layer.[2]

Personal Protective Equipment (PPE):

• Gloves: Wear suitable protective gloves.[2]

• Eye/Face Protection: Use appropriate eye and face protection.[2]

• Respiratory Protection: In case of inadequate ventilation, use an approved supplied-air respirator.[2]

• Protective Clothing: Wear suitable protective clothing.[2]

Disposal Protocol:

• Professional Disposal: Contact a licensed professional waste disposal service to dispose of this material.

• Container Management: Do not attempt to refill or reuse the container. The container is under pressure and presents an explosion hazard if heated.[2]

• Environmental Precautions: This substance is harmful to the ozone layer and should not be released into the atmosphere.[2]

II. Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and qualitative safety information for the identified "DS-1558" variants.

Property	Linx Solvent 1558	DLM-1558 (Dichlorofluoromethane)	General Unidentified Chemical
Physical State	Liquid	Compressed Gas	Unknown
Primary Hazards	Highly flammable liquid and vapor, Causes serious eye irritation, May cause drowsiness or dizziness.[1]	Contains gas under pressure; may explode if heated, Harms public health and the environment by destroying ozone in the upper atmosphere.[2]	Assume hazardous (flammable, corrosive, reactive, toxic) until identified.
PPE Requirements	Protective gloves, face shield, chemical-resistant clothing, safety footwear.[1]	Protective gloves, eye/face protection, supplied-air respirator, protective clothing.[2]	Chemical splash goggles, face shield, appropriate gloves, lab coat.
Extinguishing Media	ABC powder extinguisher.[1]	Water spray, dry chemical powder, alcohol-resistant foam, carbon dioxide (CO2).[2]	Appropriate for the suspected hazard class.
Spill Containment	Absorb with sand or inert absorbent.[1]	Evacuate area, prevent entry.	Use appropriate absorbent material for the suspected chemical type.

III. Protocol for Unidentified Chemicals

In a scenario where "DS-1558" is an internal laboratory code and its identity is not immediately clear, it must be treated as an unknown and potentially hazardous substance. The following protocol should be implemented.

Experimental Workflow for Handling Unknown "DS-1558"

Caption: Workflow for the safe handling and disposal of a potentially unidentified laboratory chemical.

Step-by-Step Guidance for Unknowns:

• Assume Hazard: Treat the substance with the utmost caution. Assume it is flammable, corrosive, reactive, and toxic.

• Isolate the Material: Secure the container in a well-ventilated, secondary containment away from incompatible materials.

• Consult Internal Documentation: Attempt to identify the substance by checking laboratory notebooks, inventory records, or internal databases for the identifier "DS-1558."

• Contact Environmental Health & Safety (EHS): If the substance cannot be identified, contact your institution's EHS or safety officer. They are trained to manage and dispose of unknown chemicals.

• Provide Information: Supply EHS with any available information, such as the process that generated the waste, its physical appearance, and the type of container.

• Labeling: Label the container clearly as "Caution: Unknown Waste" and include any known information.

• Do Not Mix: Never mix unknown waste with other waste streams.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of chemical waste, thereby fostering a secure and responsible research environment.

References

• 1. d163axztg8am2h.cloudfront.net [d163axztg8am2h.cloudfront.net]
• 2. isotope.com [isotope.com]

Essential Safety and Logistical Guidance for Handling DS-1558

Disclaimer: As of this date, a specific Safety Data Sheet (SDS) for "DS-1558" is not publicly available. The following guidance is based on the safety protocols for a closely related and representative antibody-drug conjugate (ADC), Trastuzumab deruxtecan (DS-8201), developed by Daiichi Sankyo. Researchers, scientists, and drug development professionals should always consult the specific SDS for DS-1558 upon its availability and adhere to their institution's safety protocols.

This document provides essential, immediate safety and logistical information for the operational handling and disposal of DS-1558, a potent pharmaceutical compound. The procedural, step-by-step guidance is designed to be a preferred source for laboratory safety and chemical handling, ensuring the well-being of all personnel.

Personal Protective Equipment (PPE)

Proper personal protective equipment is paramount when handling potent compounds like DS-1558 to prevent exposure. The following table summarizes the required PPE for various procedures.

Procedure	Required Personal Protective Equipment
Receiving and Unpacking	- Nitrile gloves- Lab coat- Safety glasses
Storage and Inventory	- Nitrile gloves- Lab coat
Reconstitution and Handling	- Double nitrile gloves- Disposable lab coat or gown- Chemical safety goggles or face shield- Respiratory protection (e.g., N95 or higher, as determined by risk assessment)
Administration (in vitro/in vivo)	- Double nitrile gloves- Disposable lab coat or gown- Chemical safety goggles or face shield- Respiratory protection (as determined by risk assessment)
Waste Disposal	- Double nitrile gloves- Disposable lab coat or gown- Chemical safety goggles or face shield- Respiratory protection (as determined by risk assessment)
Spill Cleanup	- Double nitrile gloves- Disposable, fluid-resistant gown- Chemical safety goggles and face shield- Respiratory protection (e.g., half-mask respirator with appropriate cartridges)

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure to DS-1558.

Exposure Type	Immediate Action
Skin Contact	1. Immediately remove contaminated clothing.2. Wash the affected area thoroughly with soap and water for at least 15 minutes.3. Seek immediate medical attention.
Eye Contact	1. Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open.2. Remove contact lenses, if present and easy to do.3. Seek immediate medical attention.
Inhalation	1. Move the individual to fresh air.2. If breathing is difficult, provide oxygen.3. Seek immediate medical attention.
Ingestion	1. Do NOT induce vomiting.2. Rinse mouth with water.3. Seek immediate medical attention.

Operational and Disposal Plans

A clear and structured workflow is essential for the safe handling and disposal of DS-1558.

Experimental Workflow for Handling DS-1558

Caption: Workflow for the safe handling and disposal of DS-1558.

Detailed Experimental Protocols

Receiving and Storage:

• Receiving: Upon receipt, inspect the package for any signs of damage or leakage.

• Unpacking: Transfer the package to a designated receiving area with controlled access. Wear appropriate PPE (nitrile gloves, lab coat, safety glasses).

• Storage: Store DS-1558 in a secure, designated, and well-ventilated area according to the temperature requirements specified in the accompanying documentation. Access should be restricted to authorized personnel only.

Reconstitution and Handling:

• All handling of open vials of DS-1558 must be conducted within a certified Class II Biological Safety Cabinet (BSC) or a similar containment device.

• Preparation: Assemble all necessary materials (e.g., sterile diluent, syringes, vials) inside the BSC before starting.

• Reconstitution: Slowly inject the required volume of the specified diluent into the DS-1558 vial, directing the stream towards the side of the vial to minimize aerosolization. Gently swirl the vial to dissolve the contents; do not shake.

• Aliquoting and Use: Use appropriate sterile techniques for all subsequent dilutions and transfers.

Decontamination:

• Work Surfaces: At the end of each work session, decontaminate all surfaces within the BSC with an appropriate inactivating agent (e.g., a solution of sodium hypochlorite followed by a neutralizing agent like sodium thiosulfate, or a validated commercial product).

• Equipment: All non-disposable equipment that has come into contact with DS-1558 must be decontaminated before removal from the BSC.

Disposal Plan:

• Waste Segregation: All materials contaminated with DS-1558 (e.g., gloves, gowns, vials, syringes, pipette tips) are considered hazardous chemical waste.

• Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers.

• Sharps: All contaminated sharps must be disposed of in a designated sharps container for hazardous chemical waste.

• Liquid Waste: Collect liquid waste containing DS-1558 in a designated, sealed, and labeled hazardous waste container.

• Collection: Follow your institution's procedures for the collection of hazardous waste by the Environmental Health and Safety (EHS) department.

Spill Management:

• Evacuate: Immediately evacuate the affected area.

• Alert: Notify your supervisor and EHS.

• Secure: Restrict access to the spill area.

• Cleanup (if trained): Only personnel trained in hazardous spill response should perform the cleanup.

  • Don the appropriate PPE as outlined in the table above.

  • For liquid spills, cover with absorbent material.

  • For solid spills, gently cover with a damp cloth or absorbent pad to avoid raising dust.

  • Work from the outside of the spill inwards.

  • Collect all contaminated materials in a designated hazardous waste container.

  • Decontaminate the spill area with an appropriate inactivating agent.

Logical Relationship for Spill Response

Caption: Logical steps for a safe and effective spill response.